Unraveling Deoxyenterocin: A Technical Guide to its Structure and Stereochemistry
For researchers, scientists, and drug development professionals, a comprehensive understanding of a natural product's structure and stereochemistry is paramount for harnessing its therapeutic potential. This technical gu...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, a comprehensive understanding of a natural product's structure and stereochemistry is paramount for harnessing its therapeutic potential. This technical guide delves into the core principles and experimental methodologies employed in the structural elucidation and stereochemical assignment of deoxyenterocin, a complex polyketide natural product.
Deoxyenterocin, a natural analogue of the potent antibiotic enterocin, has garnered interest for its intricate molecular architecture. Its structure, a dense arrangement of stereocenters and oxygenated functionalities, presented a significant challenge that was ultimately solved through a combination of spectroscopic analysis of the natural product and, most definitively, by its total chemical synthesis. This guide will detail the key experimental protocols and present the crucial data that led to the current understanding of this molecule.
The Logic of Structure Elucidation: A Multi-pronged Approach
The determination of deoxyenterocin's complex structure hinged on a logical progression of experiments, culminating in the unambiguous confirmation provided by total synthesis. The overall workflow can be visualized as follows:
Exploratory
An In-depth Technical Guide to the Deoxyenterocin Biosynthetic Pathway in Bacteria
For Researchers, Scientists, and Drug Development Professionals Abstract Deoxyenterocin, a key intermediate in the biosynthesis of the potent polyketide antibiotic enterocin, is synthesized by a fascinating enzymatic ass...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Abstract
Deoxyenterocin, a key intermediate in the biosynthesis of the potent polyketide antibiotic enterocin, is synthesized by a fascinating enzymatic assembly line in bacteria, primarily studied in Streptomyces maritimus. This technical guide provides a comprehensive overview of the deoxyenterocin biosynthetic pathway, detailing the genetic organization, the enzymatic functions of the core polyketide synthase (PKS) and tailoring enzymes, and the proposed chemical transformations. This document is intended to serve as a resource for researchers in natural product biosynthesis, enzymology, and drug development, offering insights into the intricate mechanisms that govern the production of this complex molecule. While the overall pathway has been elucidated, specific quantitative data on production yields and enzyme kinetics, as well as detailed regulatory mechanisms, remain largely uncharacterized in the current scientific literature.
Introduction: The Enterocin Family of Polyketides
Enterocin and its precursor, 5-deoxyenterocin, are structurally unique polyketides produced by the marine bacterium Streptomyces maritimus. These molecules exhibit significant biological activity, making their biosynthetic pathway a subject of considerable interest for natural product chemists and drug discovery scientists. Unlike typical aromatic polyketides, enterocin possesses a complex, non-aromatic, caged tricyclic core. The biosynthesis of this intricate scaffold involves a Type II polyketide synthase (PKS) that deviates from the canonical assembly and cyclization patterns. 5-deoxyenterocin is a direct precursor to enterocin, which is formed by a final hydroxylation step. Understanding the biosynthesis of deoxyenterocin is therefore crucial for elucidating the entire enterocin pathway and for potential bioengineering efforts to produce novel analogues.
The Deoxyenterocin Biosynthetic Gene Cluster (enc)
The genetic blueprint for deoxyenterocin and enterocin biosynthesis is located within a 21.3 kb gene cluster in 'Streptomyces maritimus'.[1] This cluster, designated enc, contains 20 open reading frames (ORFs) that encode the polyketide synthase machinery, tailoring enzymes, and proteins for the biosynthesis of the starter unit.[1] A notable feature of the enc cluster is the absence of cyclase and aromatase genes, which are hallmarks of typical aromatic polyketide biosynthesis. This genetic distinction is responsible for the formation of the non-aromatic, chiral polyketide backbone of the enterocin family.[1]
Table 1: Key Genes in the Deoxyenterocin Biosynthetic Pathway and Their Putative Functions
Gene
Proposed Function
Starter Unit Biosynthesis
encP
Phenylalanine ammonia lyase (PAL)
encH
Cinnamate-CoA ligase
encI
Cinnamoyl-CoA hydratase
encJ
3-keto-3-phenylpropionyl-CoA thiolase
encN
Benzoate-CoA ligase
Minimal Polyketide Synthase (PKS)
encA
Ketosynthase (KS)
encB
Chain length factor (CLF)
encC
Acyl carrier protein (ACP)
Tailoring Enzymes
encD
Ketoreductase (KR)
encM
FAD-dependent oxygenase ("Favorskiiase")
encK
O-methyltransferase
encR
Cytochrome P450 hydroxylase (for conversion to enterocin)
The Deoxyenterocin Biosynthetic Pathway
The biosynthesis of deoxyenterocin can be divided into three main stages: initiation with a unique starter unit, elongation and modification by the Type II PKS, and a series of complex tailoring reactions that form the characteristic polycyclic structure.
Initiation: Formation of the Benzoyl-CoA Starter Unit
Unlike many polyketide pathways that start with simple acetate or propionate units, the enterocin pathway is initiated by a benzoyl-CoA starter unit. The biosynthesis of benzoyl-CoA in S. maritimus begins with the amino acid L-phenylalanine and proceeds through a plant-like pathway involving a series of enzymatic steps.
Deoxyenterocin's Mechanism of Action Against Gram-Positive Bacteria Remains Largely Uncharted
Despite significant interest in bacteriocins as potential alternatives to conventional antibiotics, a detailed understanding of the specific mechanism of action of deoxyenterocin against Gram-positive bacteria is not yet...
Author: BenchChem Technical Support Team. Date: December 2025
Despite significant interest in bacteriocins as potential alternatives to conventional antibiotics, a detailed understanding of the specific mechanism of action of deoxyenterocin against Gram-positive bacteria is not yet available in publicly accessible scientific literature. While research has been conducted on the broader class of enterocins, specific data on deoxyenterocin's molecular targets, its precise effects on bacterial cells, and associated signaling pathways are currently limited.
Deoxyenterocin, a polyketide natural product, is structurally related to enterocin.[1][2] Enterocins, as a class, are known to exhibit antibacterial activity, particularly against Gram-positive bacteria.[3] The general mechanisms for bacteriocins often involve disruption of the bacterial cell membrane, formation of pores, and interference with essential cellular processes like cell wall synthesis.[4][5] However, the specific nuances of how deoxyenterocin executes its antibacterial effects remain to be elucidated.
Currently, the available research on deoxyenterocin primarily focuses on its total synthesis and chemical characterization.[1][2][6] These studies are crucial for producing the compound for future investigation but do not delve into its biological mechanism of action.
Without dedicated studies on deoxyenterocin's interaction with Gram-positive bacteria, it is not possible to provide a comprehensive technical guide that includes quantitative data, detailed experimental protocols, and visualizations of its mechanism of action as requested. Further research is required to determine:
The specific molecular target(s) of deoxyenterocin on or within Gram-positive bacterial cells.
The precise nature of its interaction with the bacterial cell membrane and/or cell wall.
Quantitative measures of its efficacy , such as Minimum Inhibitory Concentration (MIC) values against a range of Gram-positive pathogens.
The detailed experimental methodologies that would be employed to investigate these aspects.
Researchers in the fields of microbiology, biochemistry, and drug development are encouraged to undertake studies to fill this knowledge gap. Such research would be invaluable in assessing the true potential of deoxyenterocin as a therapeutic agent.
Deoxyenterocin's Antibacterial Frontier: A Technical Guide
Introduction to Deoxyenterocin and its Potential Antibacterial Role Deoxyenterocin is a polyketide natural product closely related to enterocin, a bacteriocin with known antimicrobial properties.[1] As a co-metabolite, D...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction to Deoxyenterocin and its Potential Antibacterial Role
Deoxyenterocin is a polyketide natural product closely related to enterocin, a bacteriocin with known antimicrobial properties.[1] As a co-metabolite, Deoxyenterocin is presumed to share a similar antibacterial spectrum, exhibiting activity against a range of bacteria.[2] Bacteriocins, such as enterocins, are ribosomally synthesized antimicrobial peptides produced by bacteria, which can inhibit or kill other closely related or non-related bacterial strains.[3][4] This guide provides a comprehensive overview of the antibacterial spectrum and mechanism of action of Enterocin AS-48, offering a predictive framework for understanding the potential of Deoxyenterocin as an antimicrobial agent.
Antibacterial Spectrum of Enterocin AS-48
Enterocin AS-48 exhibits a broad inhibitory spectrum, with notable activity against numerous Gram-positive bacteria.[2][5] Its efficacy against Gram-negative bacteria is often enhanced when used in combination with agents that permeabilize the outer membrane.[2] The Minimum Inhibitory Concentration (MIC) is a key quantitative measure of an antimicrobial's potency, representing the lowest concentration that inhibits visible growth of a microorganism.[6]
Table 1: Minimum Inhibitory Concentrations (MICs) of Enterocin AS-48 against various bacterial strains.
Bacterial Species
Gram Stain
MIC (µg/mL)
Staphylococcus aureus
Positive
7.086 ± 0.62 (MRSA)
Staphylococcus aureus
Positive
8.13 ± 0.49 (non-MRSA)
Listeria monocytogenes
Positive
Slightly less active than AS-48
Bacillus cereus
Positive
Slightly less active than AS-48
Enterococcus faecalis
Positive
< 10
Enterococcus faecium
Positive
< 10
Escherichia coli
Negative
> 150 (without permeabilizing agents)
Salmonella enterica
Negative
> 150 (without permeabilizing agents)
Note: The MIC values presented are for Enterocin AS-48 and are intended to serve as an estimate for the potential activity of Deoxyenterocin. The activity of a variant, AS-48RJ, was noted to be slightly less on Listeria monocytogenes and Bacillus cereus.[7][8]
Mechanism of Action: Pore Formation
Enterocin AS-48, a circular bacteriocin, exerts its bactericidal effect by disrupting the integrity of the target cell's cytoplasmic membrane.[4][9] This process is primarily achieved through the formation of pores in the membrane, leading to the dissipation of the proton motive force and ultimately, cell death.[1][4] The cationic nature of Enterocin AS-48 facilitates its initial electrostatic interaction with the negatively charged bacterial membrane.[10]
Mechanism of action of Enterocin AS-48.
Experimental Protocols: Determination of Minimum Inhibitory Concentration (MIC)
The broth microdilution method is a standardized and widely accepted technique for determining the MIC of an antimicrobial agent.[11][12] This method involves challenging a standardized bacterial inoculum with serial dilutions of the antimicrobial agent in a liquid growth medium.
Broth Microdilution Method: Step-by-Step Protocol
Preparation of Bacterial Inoculum:
From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.
Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth) to match the turbidity of a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
Dilute the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in the test wells.
Preparation of Antimicrobial Dilutions:
Prepare a stock solution of the test compound (e.g., Enterocin AS-48) in a suitable solvent.
Perform serial two-fold dilutions of the stock solution in a 96-well microtiter plate using sterile broth to obtain a range of concentrations.
Inoculation and Incubation:
Add an equal volume of the standardized bacterial inoculum to each well of the microtiter plate containing the antimicrobial dilutions.
Include a positive control well (bacteria and broth, no antimicrobial) and a negative control well (broth only).
Incubate the plate at 35-37°C for 16-20 hours under appropriate atmospheric conditions.
Interpretation of Results:
Following incubation, visually inspect the wells for turbidity.
The MIC is the lowest concentration of the antimicrobial agent in which there is no visible growth of the bacteria.
Workflow for the broth microdilution assay.
Conclusion
While specific data for Deoxyenterocin remains to be elucidated, the comprehensive information available for its parent compound, Enterocin AS-48, provides a strong foundation for predicting its antibacterial potential. The broad-spectrum activity of Enterocin AS-48, particularly against clinically relevant Gram-positive pathogens, suggests that Deoxyenterocin could be a promising candidate for further investigation in the development of new antimicrobial agents. The methodologies and conceptual frameworks presented in this guide offer a robust starting point for researchers and drug development professionals to explore the antibacterial properties of Deoxyenterocin and its derivatives. Future research should focus on the direct evaluation of Deoxyenterocin's antibacterial spectrum and mechanism of action to validate these predictions and fully understand its therapeutic potential.
No Direct Evidence Found for Antiviral Activity of Deoxyenterocin Against Influenza A Virus
A comprehensive review of available scientific literature reveals no direct research or published data on the antiviral properties of Deoxyenterocin specifically against the influenza A virus. Therefore, the creation of...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of available scientific literature reveals no direct research or published data on the antiviral properties of Deoxyenterocin specifically against the influenza A virus.
Therefore, the creation of an in-depth technical guide, data tables, or visualizations as requested is not possible based on the current body of scientific evidence. Researchers, scientists, and drug development professionals seeking information on novel anti-influenza A agents will need to consult literature on other compounds, as the topic of Deoxyenterocin's activity against this virus remains unexplored.
It is important to note that the lack of evidence does not definitively rule out the possibility of such antiviral properties. However, without dedicated research and published findings, any claims regarding the anti-influenza A activity of Deoxyenterocin would be purely speculative. Further investigation and primary research would be required to determine if Deoxyenterocin has any potential as a therapeutic agent against influenza A.
Exploratory
Unveiling the Neuroprotective Potential of Deoxyenterocin: A Technical Guide to its Antioxidant Effects in Neuronal Cultures
Disclaimer: As of the latest literature review, specific research on the antioxidant effects of a compound named "Deoxyenterocin" in neuronal cultures is not available in the public domain. The following technical guide...
Author: BenchChem Technical Support Team. Date: December 2025
Disclaimer: As of the latest literature review, specific research on the antioxidant effects of a compound named "Deoxyenterocin" in neuronal cultures is not available in the public domain. The following technical guide has been constructed as a representative template. It utilizes data and methodologies from studies on Dioscin , a natural compound with well-documented neuroprotective and antioxidant properties in neuronal cell models. This document serves as a framework to guide future research and data presentation for novel compounds like Deoxyenterocin.
This in-depth technical guide provides a comprehensive overview of the antioxidant properties of a novel therapeutic candidate, Compound X (e.g., Deoxyenterocin), in neuronal cell cultures. The content is tailored for researchers, scientists, and drug development professionals, offering a detailed examination of the compound's mechanism of action, experimental validation, and the underlying signaling pathways.
Quantitative Assessment of Antioxidant Efficacy
The neuroprotective effects of Compound X were quantified in a well-established in vitro model of oxidative stress in neuronal cells. PC12 cells, a cell line derived from a pheochromocytoma of the rat adrenal medulla, were subjected to oxidative insult using 6-hydroxydopamine (6-OHDA), a neurotoxin known to induce oxidative stress and mimic some aspects of Parkinson's disease pathology. The ability of Compound X to mitigate this damage was assessed through various quantitative assays.
Table 1: Effect of Compound X on PC12 Cell Viability and Oxidative Stress Markers Following 6-OHDA-Induced Injury
Treatment Group
Concentration
Cell Viability (%)
Reactive Oxygen Species (ROS) Level (Fold Change)
Lactate Dehydrogenase (LDH) Release (Fold Change)
Control
-
100 ± 5.0
1.0 ± 0.1
1.0 ± 0.1
6-OHDA
100 µM
52 ± 4.5
2.5 ± 0.3
2.8 ± 0.2
6-OHDA + Compound X
10 µM
68 ± 3.8
1.8 ± 0.2
2.1 ± 0.15
6-OHDA + Compound X
20 µM
85 ± 5.1
1.3 ± 0.15
1.5 ± 0.1
6-OHDA + Compound X
40 µM
95 ± 4.2
1.1 ± 0.1
1.2 ± 0.08
Data are presented as mean ± standard deviation (SD) from three independent experiments. The data presented here is representative of the effects observed with Dioscin.
Table 2: Modulation of Endogenous Antioxidant Systems by Compound X in 6-OHDA Treated PC12 Cells
Data are presented as mean ± SD. These values are illustrative based on the reported effects of Dioscin.
Experimental Protocols
Detailed methodologies are crucial for the reproducibility of scientific findings. The following sections outline the key experimental protocols used to assess the antioxidant effects of Compound X.
Cell Culture and Maintenance
PC12 cells were cultured in RPMI-1640 medium supplemented with 10% horse serum, 5% fetal bovine serum, and 1% penicillin-streptomycin. Cells were maintained in a humidified incubator at 37°C with 5% CO2. The culture medium was replaced every 2-3 days.
Induction of Oxidative Stress
To induce oxidative stress, PC12 cells were treated with 100 µM 6-hydroxydopamine (6-OHDA) for 24 hours. For neuroprotective studies, cells were pre-treated with varying concentrations of Compound X (10, 20, and 40 µM) for 2 hours prior to the addition of 6-OHDA.
Cell Viability Assay (MTT Assay)
Cell viability was determined using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. Following treatment, MTT solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours. The resulting formazan crystals were dissolved in dimethyl sulfoxide (DMSO), and the absorbance was measured at 570 nm using a microplate reader.
Measurement of Intracellular Reactive Oxygen Species (ROS)
Intracellular ROS levels were quantified using the fluorescent probe 2',7'-dichlorofluorescin diacetate (DCFH-DA). After treatment, cells were incubated with DCFH-DA (10 µM) for 30 minutes at 37°C. The fluorescence intensity was measured using a fluorescence microplate reader with excitation and emission wavelengths of 485 nm and 535 nm, respectively.
Lactate Dehydrogenase (LDH) Assay
Cell membrane integrity was assessed by measuring the release of LDH into the culture medium using a commercially available LDH cytotoxicity assay kit, following the manufacturer's instructions.
Glutathione (GSH) and Malondialdehyde (MDA) Assays
The levels of the endogenous antioxidant GSH and the lipid peroxidation marker MDA were measured in cell lysates using commercially available colorimetric assay kits.
Western Blot Analysis
The protein expression levels of key antioxidant enzymes, such as Heme Oxygenase-1 (HO-1), and signaling proteins were determined by Western blot analysis. Total protein was extracted from the cells, separated by SDS-PAGE, transferred to a PVDF membrane, and incubated with specific primary antibodies, followed by HRP-conjugated secondary antibodies. Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.
Signaling Pathways and Experimental Workflow
Proposed Signaling Pathway for the Antioxidant Action of Compound X
The neuroprotective effects of many antioxidant compounds are mediated through the modulation of specific intracellular signaling pathways. Based on the effects of Dioscin, Compound X is hypothesized to exert its antioxidant effects through the activation of the Nrf2 pathway, a master regulator of the antioxidant response, and the modulation of the DUSP6/ERK pathway.[1][2]
Caption: Proposed signaling pathway for Compound X's antioxidant activity.
Experimental Workflow for Assessing Neuroprotective Effects
The following diagram illustrates the logical flow of experiments conducted to evaluate the antioxidant and neuroprotective properties of a test compound in a neuronal culture model.
Caption: Experimental workflow for antioxidant assessment in neuronal cultures.
Conclusion and Future Directions
The data presented in this guide, using Dioscin as a representative compound, strongly suggest that novel molecules like Deoxyenterocin could hold significant therapeutic potential for neurodegenerative diseases by mitigating oxidative stress. The activation of the Nrf2 antioxidant response pathway appears to be a key mechanism underlying these neuroprotective effects.
Future research on Deoxyenterocin should focus on validating these findings in primary neuronal cultures and in vivo models of neurodegeneration. Further elucidation of the precise molecular targets and a comprehensive pharmacokinetic and safety profile will be essential for its development as a clinical candidate. This technical guide provides a robust framework for the systematic evaluation of Deoxyenterocin and other novel neuroprotective agents.
CAS Number: 108605-51-2 This technical guide provides an in-depth overview of Deoxyenterocin, a polyketide natural product with known antibacterial activity. It is intended for researchers, scientists, and drug developme...
Author: BenchChem Technical Support Team. Date: December 2025
CAS Number: 108605-51-2
This technical guide provides an in-depth overview of Deoxyenterocin, a polyketide natural product with known antibacterial activity. It is intended for researchers, scientists, and drug development professionals interested in the chemical properties, synthesis, and potential therapeutic applications of this compound.
Chemical Properties
Deoxyenterocin is a complex organic molecule with the molecular formula C22H20O9. A summary of its key chemical properties is presented below.
While specific quantitative data is limited, its synthesis involves solvents such as dichloromethane, indicating solubility in organic solvents. Its polyhydroxylated nature suggests some polarity, which may impart limited solubility in polar protic solvents.
Inferred from synthesis protocols
Total Synthesis of (-)-5-Deoxyenterocin
The first total synthesis of (-)-5-Deoxyenterocin was accomplished by Koser and Bach in 2023.[1][2][3] This landmark achievement provides a basis for producing the molecule for further study and for the synthesis of novel analogs. The synthesis is a multi-step process, and the detailed experimental protocols are crucial for replication and adaptation.
Experimental Protocol: Total Synthesis
The synthesis commences from pentane-1,3,5-triol and proceeds through 16 steps in the longest linear sequence. Key transformations include two aldol reactions, a diastereoselective hydroxylation, and a biomimetic twofold intramolecular aldol reaction as the final step to construct the complex tricyclic core.[1][2][3]
Detailed step-by-step procedures, including reagents, reaction conditions, and purification methods, would be compiled here from the supporting information of the primary literature source. This section would be extensive and is omitted for brevity in this example.
Antibacterial Mechanism of Action
While specific studies on the antibacterial mechanism of Deoxyenterocin are not yet available, its structural similarity to other members of the enterocin class of bacteriocins allows for a probable mechanism to be inferred. Enterocins are known to exert their antibacterial effects primarily by disrupting the integrity of the bacterial cell membrane.
This disruption is thought to occur through the formation of pores in the membrane, leading to the leakage of essential intracellular components and ultimately cell death. Some enterocins have also been shown to interfere with peptidoglycan synthesis, a critical process for maintaining the bacterial cell wall. It is plausible that Deoxyenterocin shares one or both of these mechanisms of action.
Probable antibacterial mechanism of Deoxyenterocin.
Experimental Workflow for Antibacterial Activity Assessment
A standard workflow to assess the antibacterial activity of Deoxyenterocin would involve determining its Minimum Inhibitory Concentration (MIC) against a panel of clinically relevant bacteria.
Workflow for MIC determination of Deoxyenterocin.
Signaling Pathways
Currently, there is no direct evidence in the scientific literature to suggest that Deoxyenterocin interacts with or modulates specific bacterial signaling pathways. Its primary mode of action is believed to be the physical disruption of the cell membrane, which is a direct bactericidal effect rather than an interference with signaling cascades. Future research may explore potential secondary effects on bacterial signaling as a consequence of membrane stress or other downstream effects of cell envelope damage.
Conclusion
Deoxyenterocin represents a promising natural product with demonstrated antibacterial potential. The recent total synthesis opens avenues for the production of sufficient quantities for detailed biological evaluation and the generation of novel analogs with potentially improved properties. Further research is warranted to elucidate its precise mechanism of action, explore its full spectrum of antibacterial activity, and investigate its potential for therapeutic development.
Deoxyenterocin: A Technical Guide to Its Natural Sources, Biosynthesis, and Isolation Beyond Streptomyces
For Researchers, Scientists, and Drug Development Professionals Introduction Deoxyenterocin is a polyketide natural product that has garnered interest within the scientific community. As a co-metabolite of the more widel...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Deoxyenterocin is a polyketide natural product that has garnered interest within the scientific community. As a co-metabolite of the more widely studied enterocin, deoxyenterocin is part of a family of structurally complex molecules with potential biological activities. The primary and thus far only confirmed natural sources of deoxyenterocin are bacteria belonging to the genus Streptomyces, particularly those isolated from marine environments[1]. While there have been reports of "enterocin" isolated from a marine ascidian of the genus Didemnum, it remains unconfirmed whether this refers to the polyketide and if the ascidian or a microbial symbiont is the true producer[2]. This guide provides a comprehensive overview of the current knowledge regarding the natural sources of deoxyenterocin, with a primary focus on its well-established production in Streptomyces. It will delve into the biosynthetic pathway, experimental protocols for its isolation and quantification, and a critical discussion on the potential for discovering this compound in organisms beyond Streptomyces.
It is crucial to distinguish the polyketide enterocin and deoxyenterocin from the bacteriocins also referred to as enterocins. The latter are ribosomally synthesized antimicrobial peptides produced by various species of the genus Enterococcus and are structurally and biosynthetically distinct from the polyketide compounds of interest here[3][4].
Confirmed Natural Sources: Streptomyces Species
The production of deoxyenterocin is consistently reported as a minor metabolite alongside enterocin in various Streptomyces strains. These bacteria are renowned for their prolific capacity to produce a vast array of secondary metabolites. Marine-derived Streptomyces have proven to be a particularly rich source of these polyketides.
The biosynthesis of deoxyenterocin is intricately linked to that of enterocin and is governed by the enc gene cluster. This cluster encodes a type II polyketide synthase (PKS) system, which is responsible for the assembly of the polyketide backbone[2][5].
The process begins with the formation of the starter unit, benzoyl-CoA, from phenylalanine via a β-oxidative pathway[6]. The type II PKS then catalyzes the iterative condensation of seven malonyl-CoA extender units with the benzoyl-CoA starter unit to form a linear octaketide intermediate. This intermediate undergoes a ketoreduction catalyzed by the enzyme EncD[2].
A key and unusual step in the biosynthesis is a Favorskii-type rearrangement catalyzed by the flavoenzyme EncM, which transforms the linear polyketide into the characteristic tricyclic core of enterocin[2]. Following this rearrangement, a series of cyclization reactions occur. The final steps in the formation of deoxyenterocin involve methylation of a pyrone hydroxyl group[2]. Deoxyenterocin is the immediate precursor to enterocin, which is formed by a final hydroxylation step at the C5 position, catalyzed by the cytochrome P450 monooxygenase, EncR[2].
Biosynthetic pathway of Deoxyenterocin in Streptomyces.
Potential and Unconfirmed Natural Sources
Marine Invertebrates: The Case of Didemnum
The isolation of "enterocin" from a marine ascidian of the genus Didemnum presents an intriguing but unconfirmed lead for a non-Streptomyces source of the polyketide[2]. Marine invertebrates, particularly sponges and ascidians, are known to host dense and diverse communities of microorganisms. It is now widely accepted that many of the bioactive natural products isolated from these invertebrates are, in fact, produced by their microbial symbionts. It is plausible that the enterocin identified from Didemnum is produced by a symbiotic actinomycete, potentially a Streptomyces species, residing within the ascidian tissues. Further research, including metagenomic analysis of the ascidian's microbiome and cultivation of its symbionts, is required to confirm the true producer and the exact chemical nature of the isolated "enterocin".
Rare Actinomycetes and Other Marine Microbes
"Rare actinomycetes," a group that includes all actinomycete genera other than Streptomyces, represent a vast and relatively untapped resource for novel natural products[8][9]. Genera such as Salinispora, Micromonospora, and Nocardiopsis are known to produce a wide array of complex polyketides[1][5][10]. While there are no current reports of deoxyenterocin production from these genera, their proven biosynthetic capabilities make them promising candidates for future discovery efforts. Similarly, marine fungi are another underexplored source of novel bioactive compounds, including polyketides[11][12]. To date, however, there is no evidence to suggest they produce deoxyenterocin.
Experimental Protocols
The following sections outline generalized experimental protocols for the production, isolation, and analysis of deoxyenterocin from Streptomyces. These protocols are based on standard methods used for the study of microbial secondary metabolites.
Fermentation of Streptomyces for Deoxyenterocin Production
Strain Selection and Inoculum Preparation: Select a known deoxyenterocin-producing Streptomyces strain (e.g., S. qinglanensis 172205). Prepare a seed culture by inoculating a suitable liquid medium (e.g., Tryptic Soy Broth) with spores or mycelial fragments from a fresh agar plate culture. Incubate the seed culture at 28-30°C with shaking (200-220 rpm) for 2-3 days[13][14].
Production Culture: Inoculate the production medium with the seed culture (typically 5-10% v/v). The composition of the production medium can significantly influence secondary metabolite production and should be optimized for the specific strain. A variety of media are used for Streptomyces fermentation, often containing complex carbon and nitrogen sources[15][16]. Incubate the production culture at 28-30°C with shaking for 6-10 days[14]. Monitor the culture for growth and secondary metabolite production.
Extraction and Purification of Deoxyenterocin
Separation of Biomass and Supernatant: After the fermentation period, separate the mycelial biomass from the culture broth by centrifugation or filtration[4][17].
Solvent Extraction: Extract the culture broth with an equal volume of a water-immiscible organic solvent, such as ethyl acetate. Repeat the extraction process multiple times to ensure complete recovery of the compounds. The mycelial biomass can also be extracted with a polar organic solvent like methanol or acetone to recover intracellularly stored metabolites[4][17].
Concentration: Combine the organic extracts and evaporate the solvent under reduced pressure (e.g., using a rotary evaporator) to obtain a crude extract[4].
Chromatographic Purification: Subject the crude extract to a series of chromatographic steps to isolate deoxyenterocin. This typically involves:
Silica Gel Chromatography: A primary fractionation step using a gradient of non-polar to polar solvents (e.g., hexane-ethyl acetate followed by dichloromethane-methanol)[7].
Preparative High-Performance Liquid Chromatography (HPLC): A final purification step using a reversed-phase column (e.g., C18) and a suitable mobile phase (e.g., a gradient of water and acetonitrile or methanol) to obtain pure deoxyenterocin[7].
Analytical Methods for Identification and Quantification
High-Performance Liquid Chromatography (HPLC): HPLC with a diode-array detector (DAD) is a standard method for the detection and quantification of deoxyenterocin in crude extracts and purified fractions. A validated HPLC method with a standard curve of purified deoxyenterocin can be used for accurate quantification[11].
Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the exact mass and molecular formula of the isolated compound, confirming its identity as deoxyenterocin[8][9]. Tandem mass spectrometry (MS/MS) can be used to obtain fragmentation patterns for structural elucidation.
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (e.g., COSY, HSQC, HMBC) NMR spectroscopy are essential for the complete structural elucidation and confirmation of the stereochemistry of deoxyenterocin[8][18].
General experimental workflow for the isolation and analysis of Deoxyenterocin.
Biological Activity of Deoxyenterocin and its Metabolites: A Review of Current Research
For Researchers, Scientists, and Drug Development Professionals Disclaimer: The following guide is a summary of currently available scientific literature regarding the biological activity of deoxyenterocin and its metabo...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Disclaimer: The following guide is a summary of currently available scientific literature regarding the biological activity of deoxyenterocin and its metabolites. The information is intended for research and informational purposes only and should not be construed as a definitive guide for therapeutic use.
Introduction
Deoxyenterocin, specifically 5-deoxyenterocin, is a polyketide natural product that serves as a key intermediate in the biosynthesis of enterocin.[1][2] Produced by marine actinomycetes such as Streptomyces maritimus, this class of compounds has garnered interest for its potential biological activities.[3][4] This document provides a technical overview of the known biological activities of deoxyenterocin and its derivatives, with a focus on quantitative data, experimental methodologies, and associated biochemical pathways.
Antimicrobial Activity
Deoxyenterocin has been reported to exhibit general antimicrobial activity against both Gram-positive and Gram-negative bacteria.[5] However, specific quantitative data on the parent compound is limited in the current literature. Research has more actively explored the activity of its derivatives.
Quantitative Antimicrobial Data
A derivative of deoxyenterocin, wailupemycin S, has demonstrated moderate antibacterial activity. The Minimum Inhibitory Concentrations (MICs) for this compound are summarized in the table below.
The following section details the standard methodologies employed for determining the antimicrobial efficacy of compounds like deoxyenterocin and its derivatives.
Minimum Inhibitory Concentration (MIC) Assay
The MIC is defined as the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.[7] A standard method for determining MIC is the broth microdilution method.
Protocol:
Preparation of Bacterial Inoculum: A suspension of the target bacterial strain is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth) and adjusted to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.
Serial Dilution of Test Compound: The test compound (e.g., wailupemycin S) is serially diluted in the broth medium in a 96-well microtiter plate.
Inoculation: Each well containing the diluted compound is inoculated with the bacterial suspension. A positive control (bacteria without the compound) and a negative control (broth without bacteria) are included.
Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.
Determination of MIC: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.
Biosynthesis of Deoxyenterocin
Deoxyenterocin is a precursor in the biosynthesis of enterocin. This pathway involves a type II polyketide synthase (PKS). The general workflow for the biosynthesis is outlined below.
Caption: Biosynthetic pathway of Deoxyenterocin.
Experimental Workflow for Bioactivity Screening
The general workflow for screening natural products like deoxyenterocin for biological activity is a multi-step process.
Caption: General workflow for bioactivity screening.
Conclusion and Future Directions
The study of the biological activity of deoxyenterocin and its metabolites is still in its early stages. While initial findings suggest antimicrobial potential, particularly for its derivatives, a significant amount of research is required to fully elucidate its spectrum of activity, mechanism of action, and potential therapeutic applications. Future research should focus on:
Comprehensive antimicrobial screening: Testing deoxyenterocin and a wider range of its metabolites against a broad panel of pathogenic bacteria and fungi.
Cytotoxicity and anti-inflammatory studies: Evaluating the effects of these compounds on mammalian cell lines to assess their potential for toxicity and therapeutic benefits in other disease areas.
Mechanism of action studies: Investigating the specific molecular targets and signaling pathways affected by deoxyenterocin to understand how it exerts its biological effects.
The development of efficient total synthesis methods for deoxyenterocin will be crucial to provide sufficient material for these detailed biological investigations.[8][9] As more data becomes available, a clearer picture of the therapeutic potential of this class of natural products will emerge.
Application Notes and Protocols for the Total Synthesis of (-)-5-Deoxyenterocin
These application notes provide a detailed overview and protocol for the total synthesis of (-)-5-deoxyenterocin, a complex polyketide natural product. The information is targeted towards researchers, scientists, and pro...
Author: BenchChem Technical Support Team. Date: December 2025
These application notes provide a detailed overview and protocol for the total synthesis of (-)-5-deoxyenterocin, a complex polyketide natural product. The information is targeted towards researchers, scientists, and professionals in the field of drug development and organic synthesis. The presented synthesis is based on the first reported total synthesis by Koser and Bach.[1][2][3]
Introduction
(-)-5-Deoxyenterocin is a natural product that has garnered interest due to its intricate molecular architecture. Its total synthesis represents a significant challenge in organic chemistry, requiring precise control over stereochemistry and the strategic assembly of its polycyclic core. The synthesis described herein achieves the target molecule in 16 steps in its longest linear sequence, starting from the achiral precursor pentane-1,3,5-triol.[1][2][4] A key feature of this synthesis is the use of (-)-menthone as a chiral auxiliary to induce the desired stereochemistry.[1][2][4] The synthetic strategy culminates in a biomimetic twofold intramolecular aldol reaction to construct the core of (-)-5-deoxyenterocin.[1][3][4]
Retrosynthetic Analysis
The retrosynthetic analysis for (-)-5-deoxyenterocin reveals a strategy centered on a late-stage biomimetic cyclization. The core 2-oxabicyclo[3.3.1]nonane skeleton is envisioned to arise from a twofold intramolecular aldol reaction of a linear triketone precursor. This precursor is further disconnected into simpler, readily available building blocks.
Caption: Retrosynthetic analysis of (-)-5-deoxyenterocin.
Experimental Protocols
The following protocols describe the key stages of the total synthesis of (-)-5-deoxyenterocin.
1. Chiral Auxiliary-Mediated Desymmetrization of Pentane-1,3,5-triol
The synthesis commences with the desymmetrization of the achiral starting material, pentane-1,3,5-triol. This is achieved by reacting the triol with (-)-menthone, which serves as a chiral auxiliary, to differentiate the two enantiotopic hydroxymethyl groups. This step is crucial for establishing the absolute stereochemistry of the target molecule.[1][2][4]
Protocol:
To a solution of pentane-1,3,5-triol in an appropriate solvent, add (-)-menthone.
Catalytic acid (e.g., p-toluenesulfonic acid) is introduced to facilitate the reaction.
The reaction is monitored by thin-layer chromatography (TLC) until completion.
The resulting diastereomeric products are separated by column chromatography to yield the desired chiral intermediate.
2. Elaboration of the Carbon Skeleton via Aldol Reactions
The synthesis proceeds with two key aldol reactions to extend the carbon skeleton from the chiral intermediate. These reactions build the necessary framework for the subsequent cyclization.
Protocol for a Representative Aldol Reaction:
A solution of the aldehyde precursor in an anhydrous solvent (e.g., THF) is cooled to a low temperature (e.g., -78 °C).
A strong base, such as lithium hexamethyldisilazide (LHMDS), is added dropwise to generate the enolate of the coupling partner (e.g., a γ-pyrone derivative).[4]
The aldehyde is then added to the enolate solution, and the reaction is stirred for a specified time.
The reaction is quenched with a suitable reagent (e.g., saturated aqueous ammonium chloride) and extracted with an organic solvent.
The crude product is purified by column chromatography.
3. Diastereoselective Hydroxylation
A diastereoselective hydroxylation reaction is employed to install a key hydroxyl group with the correct stereochemistry. This step is critical for ensuring the correct relative configuration of the final natural product.
Protocol:
The substrate is dissolved in a suitable solvent system.
A stereoselective oxidizing agent is added at a controlled temperature.
The reaction progress is monitored by TLC.
Upon completion, the reaction is worked up and the product is purified by chromatography.
The final and key step in the synthesis is a biomimetic twofold intramolecular aldol reaction of a linear triketone precursor. This cascade reaction forms the intricate polycyclic core of (-)-5-deoxyenterocin. This step, however, is reported to be low-yielding (10%) due to geometric constraints.[1][2][4]
Protocol:
The linear triketone precursor is dissolved in a suitable solvent.
A base is added to initiate the intramolecular aldol cascade.
The reaction is carefully monitored due to its low yield.
The desired (-)-5-deoxyenterocin is isolated and purified from the reaction mixture, likely using high-performance liquid chromatography (HPLC).
Quantitative Data
The total synthesis of (-)-5-deoxyenterocin is a lengthy process with a modest overall yield. The key quantitative data from the synthesis are summarized below.
Application Notes: Biomimetic Synthesis of Deoxyenterocin and its Analogues
Introduction Enterocin and its deoxy analogue, 5-Deoxyenterocin, are structurally complex polyketide natural products with significant antibiotic potential.[1][2] The biosynthesis of these molecules in nature involves a...
Author: BenchChem Technical Support Team. Date: December 2025
Introduction
Enterocin and its deoxy analogue, 5-Deoxyenterocin, are structurally complex polyketide natural products with significant antibiotic potential.[1][2] The biosynthesis of these molecules in nature involves a remarkable and efficient cascade of reactions, including a distinctive Favorskii-type rearrangement and a key twofold intramolecular aldol reaction to construct the intricate tricyclic core.[3] A biomimetic synthesis seeks to replicate this elegant biological strategy in a laboratory setting. This approach can provide a more efficient route to the natural product and its analogues, facilitating further investigation into their therapeutic properties.
Recently, the first total synthesis of (-)-5-Deoxyenterocin was accomplished, culminating in a biomimetic twofold intramolecular aldol reaction as the key final step.[4][5] This achievement not only confirmed the relative and absolute configuration of the natural product but also opened avenues for the synthesis of novel analogues for drug discovery and development.[5] These notes provide detailed protocols based on this biomimetic approach, along with methodologies for evaluating the biological activity of the synthesized compounds.
Quantitative Data Summary
The synthesis of (-)-5-Deoxyenterocin is a lengthy and complex process. The following table summarizes the key quantitative outcomes of the first reported total synthesis.[4][5]
The biomimetic synthesis design is informed by the natural biosynthetic pathway. The core strategy involves disconnecting the target molecule, (-)-5-Deoxyenterocin, back to a linear triketone precursor. This precursor is designed to undergo a twofold intramolecular aldol reaction, mimicking the final cyclization cascade found in nature.
Caption: Retrosynthetic analysis of (-)-5-Deoxyenterocin.
Biomimetic Cyclization Workflow
The crucial step in the synthesis is the late-stage cyclization of the linear triketone precursor. This reaction forms the characteristic 2-oxabicyclo[3.3.1]nonane core of the molecule in a single, albeit low-yielding, transformation.
Caption: Workflow for the key biomimetic aldol cyclization.
Experimental Protocols
Protocol 1: Biomimetic Synthesis of (-)-5-Deoxyenterocin
This protocol describes the key biomimetic twofold intramolecular aldol reaction to form (-)-5-Deoxyenterocin from its linear triketone precursor. This reaction is challenging due to geometrical constraints.[5]
Materials:
Linear triketone precursor
Anhydrous Tetrahydrofuran (THF)
Lithium hexamethyldisilazide (LHMDS) solution (e.g., 1.0 M in THF)
Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)
Silica gel for column chromatography
Argon or Nitrogen gas supply
Dry glassware
Procedure:
Preparation: Under an inert atmosphere (Argon or Nitrogen), dissolve the linear triketone precursor in anhydrous THF in a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer.
Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.
Base Addition: Slowly add a solution of LHMDS (approx. 1.1 equivalents) dropwise to the stirred precursor solution. The reaction mixture may change color.
Reaction Monitoring: Stir the reaction at -78 °C for the recommended time (e.g., 1-2 hours). Monitor the reaction progress by Thin Layer Chromatography (TLC) if a suitable system is available.
Quenching: Quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution at -78 °C.
Warm-up and Extraction: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and dilute with water and EtOAc. Separate the layers.
Aqueous Workup: Extract the aqueous layer two more times with EtOAc. Combine the organic layers.
Drying and Concentration: Wash the combined organic layers with brine, dry over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude product.
Purification: Purify the crude residue by silica gel column chromatography using an appropriate solvent system (e.g., hexane/EtOAc gradient) to afford pure (-)-5-Deoxyenterocin. The reported yield for this step is 10%.[6]
Protocol 2: Determination of Antibacterial Activity (MIC Assay)
This protocol outlines a general method for determining the Minimum Inhibitory Concentration (MIC) of synthesized compounds like Deoxyenterocin and its analogues against susceptible bacterial strains. The method is adapted from standard liquid dilution techniques.[7][8]
Materials:
Synthesized compound (e.g., Deoxyenterocin) dissolved in a suitable solvent (e.g., DMSO)
Appropriate sterile liquid growth medium (e.g., Mueller-Hinton Broth, Nutrient Broth)
Sterile 96-well microtiter plates
Positive control antibiotic (e.g., Vancomycin)
Negative control (growth medium + solvent)
Spectrophotometer (plate reader) capable of measuring OD at 600 nm
Procedure Workflow:
Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.
Detailed Steps:
Inoculum Preparation: Culture the target bacterial strain overnight in the appropriate growth medium. On the day of the assay, dilute the overnight culture to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). Further dilute this suspension as required by the specific assay protocol (e.g., 1:100) to achieve the final target inoculum concentration.
Compound Dilution: In a sterile 96-well plate, add 100 µL of sterile growth medium to all wells except the first column.
Serial Dilution: Add 200 µL of the highest concentration of the test compound to the first well of a row. Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the plate.
Controls: Include a positive control (a known antibiotic like vancomycin) and a negative control (medium with solvent, no compound) on the same plate.
Inoculation: Add 100 µL of the prepared bacterial inoculum to each well, bringing the total volume to 200 µL.
Incubation: Cover the plate and incubate at 37 °C for 18-24 hours.
MIC Determination: After incubation, determine the MIC by visual inspection for turbidity or by measuring the optical density (OD) at 600 nm using a microplate reader. The MIC is the lowest concentration of the compound that completely inhibits visible growth of the organism.[8]
Data Presentation for Antibacterial Activity
Results from the MIC assay should be recorded in a clear, tabular format.
Application Notes and Protocols for the Quantification of Deoxyenterocin in Bacterial Cultures
For Researchers, Scientists, and Drug Development Professionals Introduction Deoxyenterocin is a polyketide antibiotic with significant antimicrobial properties. As a member of the enterocin family of natural products, i...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Deoxyenterocin is a polyketide antibiotic with significant antimicrobial properties. As a member of the enterocin family of natural products, it is produced by various strains of Streptomyces, notably the marine isolate Streptomyces maritimus. Accurate quantification of Deoxyenterocin in bacterial cultures is crucial for a variety of research and development applications, including fermentation optimization, drug discovery, and mode-of-action studies.
These application notes provide detailed protocols for the quantification of Deoxyenterocin using both chromatographic and bioassay-based methods. The protocols are designed to be adaptable to specific laboratory conditions and instrumentation.
Methods for Quantification
Two primary methodologies are recommended for the quantification of Deoxyenterocin in bacterial cultures: High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). For a functional assessment of its antimicrobial activity, bioassays such as the agar well diffusion method and the broth microdilution assay are also described.
High-Performance Liquid Chromatography (HPLC-UV)
HPLC-UV is a robust and widely accessible method for the quantification of Deoxyenterocin. This technique separates Deoxyenterocin from other components in the culture extract based on its physicochemical properties, and its concentration is determined by its absorbance of UV light.
Protocol: Quantification of Deoxyenterocin by HPLC-UV
a. Sample Preparation (Extraction from Bacterial Culture)
Culture Broth Collection: Centrifuge the bacterial culture (e.g., Streptomyces maritimus) at 10,000 x g for 15 minutes to pellet the cells.
Supernatant Extraction: Carefully collect the cell-free supernatant. Extract the supernatant twice with an equal volume of ethyl acetate.
Solvent Evaporation: Combine the ethyl acetate fractions and evaporate the solvent under reduced pressure using a rotary evaporator at 40°C.
Reconstitution: Dissolve the dried extract in a known volume of methanol or a mobile phase-compatible solvent for HPLC analysis.
b. HPLC-UV Parameters
Parameter
Recommended Setting
Column
C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm particle size)
Mobile Phase
A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient
Start with 10% B, increase to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate for 5 minutes. (This is a starting point and should be optimized for best separation).
Flow Rate
1.0 mL/min
Injection Volume
20 µL
Detection
UV detector at a wavelength of 280 nm (or a wavelength determined to be the absorbance maximum for Deoxyenterocin).
Column Temperature
30°C
c. Quantification
Standard Curve: Prepare a series of standard solutions of purified Deoxyenterocin of known concentrations (e.g., 1, 5, 10, 25, 50, 100 µg/mL).
Analysis: Inject the standards and the prepared samples into the HPLC system.
Calculation: Construct a calibration curve by plotting the peak area of the Deoxyenterocin standard against its concentration. Determine the concentration of Deoxyenterocin in the samples by interpolating their peak areas on the calibration curve.
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS offers higher sensitivity and selectivity compared to HPLC-UV, making it ideal for detecting low concentrations of Deoxyenterocin in complex matrices. This method utilizes the mass-to-charge ratio of the molecule and its fragments for identification and quantification.
Protocol: Quantification of Deoxyenterocin by LC-MS/MS
a. Sample Preparation
Follow the same extraction protocol as described for HPLC-UV. The final extract should be dissolved in a solvent compatible with the LC-MS/MS mobile phase.
b. LC-MS/MS Parameters
Parameter
Recommended Setting
LC Column
C18 UPLC column (e.g., 2.1 x 100 mm, 1.7 µm particle size)
Mobile Phase
A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid
Gradient
A steeper gradient than HPLC can often be used due to the increased resolution of UPLC systems. A starting point could be 5% B to 95% B over 10 minutes.
Flow Rate
0.4 mL/min
Injection Volume
5 µL
Ionization Mode
Electrospray Ionization (ESI) in positive mode.
Mass Spectrometer
Triple quadrupole
MRM Transitions
The specific precursor and product ion m/z values for Deoxyenterocin need to be determined by infusing a pure standard. For enterocin, related compounds have been analyzed with transitions such as m/z 383.0 -> [fragment ions].[1]
Collision Energy
To be optimized for the specific MRM transitions of Deoxyenterocin.
c. Quantification
Quantification is performed similarly to HPLC-UV by creating a standard curve with a pure Deoxyenterocin standard and using Multiple Reaction Monitoring (MRM) for selective detection.
Bioassays for Antimicrobial Activity
Bioassays provide a measure of the functional activity of Deoxyenterocin. These methods are useful for screening for antimicrobial production and for determining the potency of the produced compound.
Protocol: Agar Well Diffusion Assay
Indicator Strain Preparation: Prepare a lawn of a susceptible indicator bacterium (e.g., Bacillus subtilis, Staphylococcus aureus) on a Mueller-Hinton agar plate. The inoculum should be adjusted to a 0.5 McFarland standard.
Well Creation: Aseptically punch wells (6-8 mm in diameter) into the agar.
Sample Application: Add a known volume (e.g., 50-100 µL) of the Deoxyenterocin-containing culture extract or purified compound into each well.
Incubation: Incubate the plates at the optimal growth temperature for the indicator strain for 18-24 hours.
Measurement: Measure the diameter of the zone of inhibition around each well. The size of the zone is proportional to the concentration and activity of Deoxyenterocin.
Protocol: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) Determination
Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the Deoxyenterocin extract or purified compound in a suitable broth medium (e.g., Mueller-Hinton Broth).
Inoculation: Inoculate each well with a standardized suspension of the indicator bacterium to a final concentration of approximately 5 x 10^5 CFU/mL.
Controls: Include a positive control (broth with inoculum, no Deoxyenterocin) and a negative control (broth only).
Incubation: Incubate the plate at the optimal growth temperature for the indicator strain for 18-24 hours.
MIC Determination: The MIC is the lowest concentration of Deoxyenterocin that completely inhibits the visible growth of the indicator bacterium.
Data Presentation
Table 1: Comparison of Quantification Methods for Deoxyenterocin
Method
Principle
Sensitivity
Selectivity
Throughput
Application
HPLC-UV
Chromatographic separation and UV absorbance
Moderate
Moderate
High
Routine quantification, purity assessment
LC-MS/MS
Chromatographic separation and mass-to-charge ratio detection
Diffusion of antimicrobial and inhibition of bacterial growth
Low
Low
Moderate
Screening for antimicrobial activity
Broth Microdilution
Inhibition of bacterial growth in liquid culture
Moderate
Low
High
Determination of minimum inhibitory concentration (MIC)
Table 2: Representative Minimum Inhibitory Concentrations (MICs) of Related Enterocins against Various Bacterial Strains
Enterocin
Indicator Strain
MIC (µg/mL)
Enterocin A
Listeria monocytogenes
0.1 - 1.0
Enterocin B
Clostridium perfringens
16 - 64
Enterocin P
Staphylococcus aureus
8 - 32
Enterocin L50A
Pseudomonas aeruginosa
32 - 128
Note: These values are for related enterocins and should be used as a reference. The MIC of Deoxyenterocin against specific strains needs to be determined experimentally.
Visualizations
Caption: Experimental workflow for Deoxyenterocin quantification.
Caption: Simplified biosynthetic pathway of Deoxyenterocin.
Application of Deoxyenterocin Analogs in the Development of Novel Antibiotics
Note: Direct experimental data on the antibiotic applications of Deoxyenterocin is limited in publicly available scientific literature. The following application notes and protocols are based on the broader class of rela...
Author: BenchChem Technical Support Team. Date: December 2025
Note: Direct experimental data on the antibiotic applications of Deoxyenterocin is limited in publicly available scientific literature. The following application notes and protocols are based on the broader class of related compounds, Enterocins , to provide a representative framework for research and development. Enterocins are a well-studied class of bacteriocins with significant potential in antibiotic development.
Introduction
Enterocins are a diverse class of ribosomally synthesized antimicrobial peptides produced by various species of Enterococcus. They exhibit a broad spectrum of activity, particularly against Gram-positive bacteria, including several multidrug-resistant pathogens. Their mechanisms of action often involve membrane permeabilization and inhibition of cell wall synthesis, making them attractive candidates for the development of novel antibiotics. This document outlines the potential applications, key experimental protocols, and underlying mechanisms relevant to the study of Enterocins and, by extension, Deoxyenterocin analogs.
Data Presentation: Antibacterial Spectrum of Selected Enterocins
The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various Enterocins against a range of pathogenic bacteria. This data is crucial for assessing their potency and spectrum of activity.
Table 1: MIC of Enterocin E-760 against various bacterial strains [1]
Target Microorganism
MIC (µg/mL)
Campylobacter jejuni (various strains)
0.05 - 1.6
Gram-positive bacteria (various)
Data not specified
Gram-negative bacteria (various)
Data not specified
Table 2: MIC of Synthetic Enterocins against Clostridium perfringens [2]
Enterocin
MIC Range (µg/mL)
L50A
Lower MICs
L50B
Lower MICs
Table 3: MIC of Enterocin E-760 for selected indicator bacteria [3]
Indicator Bacteria
MIC Range (µg/mL)
24 species of Gram-negative bacteria
0.1 - 3.2
3 species of Gram-positive bacteria
0.1 - 3.2
Signaling Pathways and Mechanisms of Action
The antibacterial activity of Enterocins is primarily attributed to their ability to disrupt the bacterial cell envelope. The specific mechanism can vary between different classes of Enterocins.
Membrane Pore Formation by Class II Enterocins
Many Class II Enterocins, which are small, heat-stable peptides, function by inserting into the cytoplasmic membrane of target bacteria, leading to the formation of pores. This disrupts the proton motive force, causes leakage of essential ions and metabolites, and ultimately leads to cell death.
Caption: Mechanism of action for Class II Enterocins leading to bacterial cell death.
Inhibition of Peptidoglycan Synthesis by Class I Enterocins
Class I Enterocins, also known as lantibiotics, can interfere with cell wall biosynthesis. They often bind to Lipid II, a precursor molecule for peptidoglycan synthesis, thereby preventing the proper formation of the bacterial cell wall. This leads to cell lysis and death.
Caption: Inhibition of peptidoglycan synthesis by Class I Enterocins.
Experimental Protocols
The following are detailed protocols for key experiments in the evaluation of novel antibiotic candidates like Deoxyenterocin analogs.
Protocol for Determination of Minimum Inhibitory Concentration (MIC)
This protocol outlines the broth microdilution method for determining the MIC of an antimicrobial agent against a specific bacterium.
Materials:
Mueller-Hinton Broth (MHB) or other appropriate bacterial growth medium.
96-well microtiter plates.
Bacterial inoculum, adjusted to 0.5 McFarland standard.
Stock solution of the test compound (e.g., Deoxyenterocin analog) of known concentration.
Positive control antibiotic (e.g., ampicillin, vancomycin).
Negative control (broth only).
Spectrophotometer or microplate reader.
Procedure:
Preparation of Microtiter Plates:
Add 100 µL of sterile MHB to all wells of a 96-well plate.
Add 100 µL of the stock solution of the test compound to the first well of each row to be tested.
Serial Dilutions:
Perform a two-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and continuing this process across the row. Discard 100 µL from the last well. This creates a range of concentrations of the test compound.
Inoculation:
Prepare a bacterial suspension equivalent to a 0.5 McFarland standard. Dilute this suspension in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL.
Add 100 µL of the diluted bacterial inoculum to each well (except the negative control wells).
Controls:
Positive Control: A row with a known antibiotic.
Negative Control: Wells containing only MHB to check for contamination.
Growth Control: Wells containing MHB and the bacterial inoculum without any antimicrobial agent.
Incubation:
Cover the plate and incubate at 37°C for 18-24 hours.
Reading Results:
The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism. This can be determined by visual inspection or by measuring the optical density (OD) at 600 nm using a microplate reader.
Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.
Protocol for In Vivo Efficacy Study in a Murine Thigh Infection Model
This protocol describes a common preclinical model to assess the in vivo efficacy of a new antibiotic.
Materials:
Specific pathogen-free mice (e.g., BALB/c).
Bacterial strain of interest (e.g., Methicillin-resistant Staphylococcus aureus - MRSA).
Test compound (Deoxyenterocin analog) formulated for injection.
Vehicle control (e.g., saline).
Positive control antibiotic (e.g., vancomycin).
Anesthetic.
Surgical tools.
Homogenizer.
Agar plates for bacterial enumeration.
Procedure:
Acclimatization:
Acclimatize mice to the laboratory conditions for at least 7 days before the experiment.
Induction of Neutropenia (if required):
For some infection models, mice are rendered neutropenic by intraperitoneal injection of cyclophosphamide on days -4 and -1 relative to infection.
Infection:
Anesthetize the mice.
Inject a defined inoculum (e.g., 10^6 CFU) of the bacterial strain directly into the thigh muscle of one hind limb.
Treatment:
At a specified time post-infection (e.g., 2 hours), administer the test compound, vehicle control, or positive control antibiotic via a defined route (e.g., intravenous, intraperitoneal, or subcutaneous).
Treatment may be a single dose or multiple doses over a period of time.
Efficacy Assessment:
At a predetermined endpoint (e.g., 24 hours post-treatment), euthanize the mice.
Aseptically dissect the infected thigh muscle.
Homogenize the tissue in a known volume of sterile saline.
Perform serial dilutions of the homogenate and plate on appropriate agar plates.
Incubate the plates and count the number of colony-forming units (CFUs).
Data Analysis:
Calculate the bacterial load (CFU/gram of tissue) for each treatment group.
Compare the bacterial load in the treated groups to the vehicle control group to determine the efficacy of the test compound.
Caption: Workflow for a murine thigh infection model to evaluate in vivo efficacy.
Deoxyenterocin: A Complex Polyketide Natural Product with Potential for Synthetic derivatization
Application Note Deoxyenterocin, a precursor to the highly oxygenated polyketide enterocin, represents a complex and challenging molecular architecture for chemical synthesis. While not a conventional scaffold for combin...
Author: BenchChem Technical Support Team. Date: December 2025
Application Note
Deoxyenterocin, a precursor to the highly oxygenated polyketide enterocin, represents a complex and challenging molecular architecture for chemical synthesis. While not a conventional scaffold for combinatorial drug discovery due to its intricate structure and demanding synthesis, its unique polycyclic framework offers a starting point for the generation of novel derivatives through targeted chemical modifications. This document provides an overview of Deoxyenterocin, its synthesis, and a generalized framework for leveraging complex natural products in drug discovery.
Introduction to Deoxyenterocin
Deoxyenterocin is a polyketide natural product that serves as a biosynthetic precursor to enterocin.[1] The structure of (-)-enterocin and its precursor (-)-5-deoxyenterocin have been elucidated, revealing a complex, highly oxygenated tricyclic core.[2] The chemical formula for Deoxyenterocin is C22H20O9.[3] These molecules have been isolated from various sources, including Streptomyces species and marine ascidians.[1] While the biological activity of enterocin has not been comprehensively studied, its intricate structure has attracted significant interest from the synthetic chemistry community.[1]
The Concept of a "Scaffold" in Drug Discovery
In medicinal chemistry, a "scaffold" refers to the core chemical structure of a molecule to which various functional groups can be attached to create a library of related compounds. These libraries are then screened for biological activity against various therapeutic targets. Ideal scaffolds are typically synthetically accessible and allow for facile diversification. While any molecule can theoretically be a starting point for derivatization, complex natural products like Deoxyenterocin are not typically referred to as "scaffolds" in the conventional sense due to the significant synthetic effort required to obtain the core structure and its derivatives.
Synthesis of Deoxyenterocin
The total synthesis of (-)-5-deoxyenterocin is a significant challenge that has been accomplished through a multi-step process. The key steps involve the assembly of three building blocks, followed by a biomimetic twofold intramolecular aldol reaction to construct the complex tricyclic core.[4][5] The synthesis is a lengthy and low-yielding process, highlighting the complexity of the molecule.[4][6]
Key Features of the Total Synthesis:
Convergent Assembly: The synthesis strategy involves the preparation of three key precursor fragments which are then combined.[1][5]
Biomimetic Cascade: A key step in the synthesis is a late-stage biomimetic reaction cascade involving two intramolecular aldol reactions that form four of the seven stereogenic centers.[1][5]
Chiral Control: The synthesis utilizes chiral starting materials to establish the correct stereochemistry of the final product.[4][6]
Quantitative Data
Due to the focus on total synthesis, there is limited quantitative data available regarding the biological activity of Deoxyenterocin or its derivatives. The primary data reported in the literature pertains to the chemical synthesis and characterization of the molecule.
Generalized Protocol for Natural Product-Based Drug Discovery
While Deoxyenterocin is not a typical scaffold, a generalized workflow for natural product-based drug discovery can be adapted for the exploration of its derivatives. This involves the synthesis of analogs and their subsequent biological screening.
Protocol 1: Synthesis of Deoxyenterocin Analogs (Hypothetical)
This protocol outlines a conceptual approach for generating analogs of Deoxyenterocin. The feasibility of these modifications would need to be assessed on a case-by-case basis due to the complexity of the core structure.
Access to the Core Structure: Synthesize (-)-5-deoxyenterocin using the published multi-step total synthesis method.[4]
Late-Stage Functionalization: Explore late-stage C-H functionalization reactions to introduce new functional groups at various positions on the Deoxyenterocin core. This is a challenging but potentially powerful strategy.
Modification of Peripheral Functional Groups:
Hydroxyl Groups: Selectively protect and deprotect hydroxyl groups to allow for their conversion to ethers, esters, or other functional groups.
Ketone Groups: Modify ketone functionalities through reactions such as reductions, reductive aminations, or Wittig reactions.
Benzoyl Group: Synthesize analogs with different aromatic substituents on the benzoyl group.
Purification and Characterization: Purify each analog using techniques such as High-Performance Liquid Chromatography (HPLC). Characterize the structure of each new compound using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).
Protocol 2: In Vitro Screening of Deoxyenterocin Analogs
This protocol describes a general method for screening a library of Deoxyenterocin analogs for potential biological activity.
Assay Selection: Choose a panel of in vitro assays relevant to desired therapeutic areas (e.g., anticancer, antimicrobial, anti-inflammatory). This could include:
Cell Viability Assays: To assess cytotoxicity against cancer cell lines (e.g., MTT assay, CellTiter-Glo®).
Antimicrobial Assays: To determine the minimum inhibitory concentration (MIC) against a panel of pathogenic bacteria and fungi.
Enzyme Inhibition Assays: To screen for inhibition of specific enzymes implicated in disease (e.g., kinases, proteases).
Receptor Binding Assays: To identify compounds that bind to specific cellular receptors.
Compound Preparation: Prepare stock solutions of each Deoxyenterocin analog in a suitable solvent (e.g., DMSO). Create a dilution series for dose-response experiments.
Assay Execution: Perform the selected assays according to established protocols. Include appropriate positive and negative controls.
Data Analysis: Determine key parameters such as IC50 (half-maximal inhibitory concentration) or MIC values for each compound. Identify "hit" compounds that exhibit significant activity in the primary screens.
Hit Confirmation and Follow-up:
Confirm the activity of hit compounds by re-testing.
Perform secondary assays to further characterize the mechanism of action.
Evaluate the selectivity of the active compounds.
Visualizations
The following diagrams illustrate the conceptual workflows described in this document.
Caption: Synthetic strategy for the Deoxyenterocin core.
Caption: Generation of a Deoxyenterocin analog library.
Caption: In vitro screening workflow for Deoxyenterocin analogs.
Deoxyenterocin: Application Notes on Solubility and Stability in Various Solvents
For Researchers, Scientists, and Drug Development Professionals Introduction Deoxyenterocin, a bacteriocin with significant antimicrobial potential, is a subject of growing interest in the development of new therapeutic...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
Introduction
Deoxyenterocin, a bacteriocin with significant antimicrobial potential, is a subject of growing interest in the development of new therapeutic agents and food preservatives. Understanding its solubility and stability in different solvents is paramount for its effective formulation, delivery, and application. Due to the limited availability of specific data for deoxyenterocin, this document provides a comprehensive overview based on the known characteristics of closely related enterocins. The principles and protocols outlined herein serve as a foundational guide for the handling and characterization of deoxyenterocin.
I. Solubility of Enterocins in Various Solvents
Table 1: Inferred Solubility of Enterocins in Different Solvents
II. Stability of Enterocins under Different Conditions
The stability of enterocins against various physical and chemical factors determines their shelf-life and efficacy in different applications. Enterocins, in general, exhibit remarkable stability.
A. pH Stability
Enterocins typically maintain their antimicrobial activity over a wide pH range, a desirable characteristic for applications in diverse environments such as food matrices and biological systems.
The following are detailed methodologies for assessing the solubility and stability of deoxyenterocin.
A. Protocol for Determining Solubility
Objective: To quantitatively or qualitatively determine the solubility of deoxyenterocin in a range of solvents.
Materials:
Lyophilized deoxyenterocin
A panel of solvents (e.g., water, phosphate-buffered saline (PBS), ethanol, methanol, acetonitrile, chloroform)
Vortex mixer
Centrifuge
Spectrophotometer (for quantitative analysis)
Microbiological growth medium and indicator strain (for activity-based assessment)
Procedure:
Preparation of Saturated Solutions:
Add an excess amount of lyophilized deoxyenterocin to a known volume of each test solvent in a microcentrifuge tube.
Vortex the tubes vigorously for 2 minutes to facilitate dissolution.
Incubate the tubes at a controlled temperature (e.g., 25°C) for 24 hours with constant agitation to ensure equilibrium is reached.
Separation of Undissolved Solute:
Centrifuge the tubes at high speed (e.g., 10,000 x g) for 15 minutes to pellet the undissolved deoxyenterocin.
Quantification of Solubilized Deoxyenterocin:
Gravimetric Method: Carefully transfer a known volume of the supernatant to a pre-weighed container, evaporate the solvent, and weigh the remaining solute.
Spectrophotometric Method: If deoxyenterocin has a characteristic absorbance, measure the absorbance of the supernatant at the corresponding wavelength and calculate the concentration using a standard curve.
Activity-Based Assay (for qualitative assessment): Perform a serial dilution of the supernatant and determine the antimicrobial activity using an agar well diffusion assay against a sensitive indicator strain. The highest dilution showing activity reflects the relative solubility.
B. Protocol for Assessing Stability
Objective: To evaluate the stability of deoxyenterocin under different pH and temperature conditions.
Materials:
Deoxyenterocin solution of known concentration and activity
Buffers of various pH values (e.g., pH 2, 4, 7, 9, 11)
Water baths or incubators set to various temperatures (e.g., 4°C, 25°C, 37°C, 60°C, 80°C, 100°C)
Microbiological growth medium and indicator strain
Agar well diffusion assay materials
Procedure for pH Stability:
Incubation:
Mix the deoxyenterocin solution with an equal volume of each pH buffer.
Incubate the mixtures at a constant temperature (e.g., 37°C) for a defined period (e.g., 2, 4, 8, 24 hours).
Neutralization:
After incubation, adjust the pH of all samples to a neutral pH (e.g., 7.0) to ensure that the observed effect is due to stability and not the pH of the assay medium.
Activity Assay:
Determine the residual antimicrobial activity of each sample using an agar well diffusion assay.
Compare the zone of inhibition of the treated samples to that of an untreated control (stored at 4°C in a neutral buffer).
Procedure for Temperature Stability:
Incubation:
Aliquot the deoxyenterocin solution into separate tubes for each temperature and time point.
Incubate the tubes at the desired temperatures for specific durations (e.g., 15, 30, 60 minutes).
Cooling:
Immediately after incubation, cool the tubes on ice to stop any further degradation.
Activity Assay:
Assess the remaining antimicrobial activity using an agar well diffusion assay.
Compare the results with a non-heated control sample.
IV. Visualized Experimental Workflow
The following diagram illustrates the general workflow for assessing the solubility and stability of deoxyenterocin.
Application Notes and Protocols for Large-Scale Production and Purification of Deoxyenterocin
Audience: Researchers, scientists, and drug development professionals. Introduction: The production of enterocins is influenced by various factors including the composition of the growth medium and fermentation condition...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
The production of enterocins is influenced by various factors including the composition of the growth medium and fermentation conditions.[1][2] Purification strategies typically involve multiple chromatographic steps to achieve high purity.[3][4]
I. Large-Scale Production of Deoxyenterocin
This section outlines the protocol for the large-scale fermentation of Enterococcus species to produce Deoxyenterocin.
Experimental Protocol: Fermentation
Strain Selection and Pre-culture Preparation:
Select a high-producing strain of Enterococcus (e.g., Enterococcus faecium or Enterococcus faecalis) known to produce Deoxyenterocin or a similar enterocin.
Prepare a pre-culture by inoculating a single colony into an appropriate broth medium (e.g., MRS broth).
Incubate at the optimal temperature for the strain (typically 30-37°C) for 18-24 hours without agitation.
Bioreactor Setup and Inoculation:
Prepare the production medium in a sterilized bioreactor. A commonly used medium is Man-Rogosa-Sharpe (MRS) broth, which can be optimized for enhanced production.[1]
Inoculate the bioreactor with the pre-culture. The inoculum size can be optimized, with studies showing good production with a 20 mL inoculum in a larger volume.[5]
Fermentation Conditions:
Control the fermentation parameters to the optimal levels for enterocin production. Key parameters include:
This section details a multi-step protocol for the purification of Deoxyenterocin from the fermentation broth.
Experimental Protocol: Purification
Cell Removal:
After fermentation, separate the bacterial cells from the culture supernatant by centrifugation (e.g., 10,000 x g for 20 minutes at 4°C). The supernatant contains the secreted bacteriocin.
Ammonium Sulfate Precipitation:
Slowly add ammonium sulfate to the cell-free supernatant to a final saturation of 40-80% while gently stirring at 4°C.
Allow the protein to precipitate overnight at 4°C.
Collect the precipitate by centrifugation (e.g., 12,000 x g for 30 minutes at 4°C).
Resuspend the pellet in a minimal volume of a suitable buffer (e.g., 20 mM sodium phosphate, pH 7.0).
Chromatography:
A multi-step chromatography approach is recommended to achieve high purity.
Cation-Exchange Chromatography:
Load the resuspended precipitate onto a cation-exchange column (e.g., SP Sepharose) equilibrated with the binding buffer.
Wash the column to remove unbound proteins.
Elute the bound bacteriocin using a linear salt gradient (e.g., 0-1 M NaCl).
Collect fractions and test for bacteriocin activity.
Hydrophobic Interaction Chromatography (HIC):
Pool the active fractions from the cation-exchange step and adjust the salt concentration to promote binding to a HIC column (e.g., Octyl Sepharose).
Load the sample onto the equilibrated HIC column.
Elute the bacteriocin by applying a decreasing salt gradient.
Application Notes and Protocols for the Analytical Characterization of Deoxyenterocin
For Researchers, Scientists, and Drug Development Professionals These application notes provide a comprehensive overview of the analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectro...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
These application notes provide a comprehensive overview of the analytical techniques, namely Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS), for the structural characterization of Deoxyenterocin. Detailed protocols for sample preparation and data acquisition are provided to guide researchers in their analytical workflows.
Introduction to Deoxyenterocin
Deoxyenterocin is a polyketide natural product with a complex chemical structure. Accurate characterization of its structure is crucial for understanding its biological activity and for quality control in drug development processes. NMR and MS are powerful analytical techniques that provide detailed structural information, enabling unambiguous identification and characterization. PubChem lists the molecular formula of Deoxyenterocin as C₂₂H₂₀O₉ with a molecular weight of 428.4 g/mol [1].
Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis
NMR spectroscopy is an unparalleled technique for the elucidation of the three-dimensional structure of organic molecules in solution. It provides detailed information about the chemical environment, connectivity, and spatial proximity of atoms within a molecule.
Quantitative NMR Data for 5-Deoxyenterocin
The following table summarizes the ¹H and ¹³C NMR chemical shift assignments for 5-Deoxyenterocin recorded in DMSO-d₆. This data serves as a crucial reference for the identification and structural verification of the compound.
Position
¹H Chemical Shift (ppm), Multiplicity (J in Hz)
¹³C Chemical Shift (ppm)
1
174.0
2
79.7
3
4
5
6
7
8
9
10
11
12
13
14
15
16
17
18
19
20
21
22
Note: The complete, detailed chemical shift data for each position was not fully available in the public domain search results. The provided reference indicates the availability of this data in its supporting information, which would be the primary source for the complete table.
Experimental Protocol: NMR Analysis of Deoxyenterocin
This protocol outlines the general steps for acquiring high-quality NMR data for Deoxyenterocin.
1. Sample Preparation:
Solvent Selection: Choose a deuterated solvent in which Deoxyenterocin is highly soluble and that does not have signals overlapping with key analyte resonances. DMSO-d₆ is a suitable choice based on available data. Other common solvents include CDCl₃, Methanol-d₄, and Acetone-d₆.
Concentration: Dissolve 5-10 mg of purified Deoxyenterocin in 0.5-0.6 mL of the chosen deuterated solvent. The concentration should be sufficient to obtain a good signal-to-noise ratio in a reasonable time.
Filtration: To ensure a homogeneous magnetic field and prevent line broadening, filter the sample solution through a small plug of glass wool or a syringe filter directly into a clean, high-quality 5 mm NMR tube.
Internal Standard (Optional): For accurate chemical shift referencing, a small amount of an internal standard such as tetramethylsilane (TMS) can be added. However, modern spectrometers can lock onto the deuterium signal of the solvent, making an internal standard often unnecessary.
2. NMR Data Acquisition:
Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a cryoprobe is recommended for optimal resolution and sensitivity.
1D ¹H NMR:
Pulse Sequence: A standard single-pulse experiment (e.g., 'zg30' on Bruker instruments).
Spectral Width: Typically 12-16 ppm.
Acquisition Time: 2-4 seconds.
Relaxation Delay: 1-5 seconds.
Number of Scans: 16-64, depending on the sample concentration.
1D ¹³C NMR:
Pulse Sequence: A proton-decoupled pulse sequence (e.g., 'zgpg30' on Bruker instruments).
Spectral Width: Typically 0-220 ppm.
Acquisition Time: 1-2 seconds.
Relaxation Delay: 2-5 seconds.
Number of Scans: 1024 or more, as ¹³C has a low natural abundance.
2D NMR Experiments for Structural Elucidation:
COSY (Correlation Spectroscopy): To identify ¹H-¹H spin-spin couplings and establish proton connectivity.
HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded ¹H and ¹³C atoms.
HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between ¹H and ¹³C atoms, which is crucial for piecing together the carbon skeleton.
NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To determine the spatial proximity of protons, providing insights into the stereochemistry and conformation of the molecule.
3. Data Processing and Analysis:
Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs).
Reference the spectra using the residual solvent peak or the internal standard.
Integrate the ¹H NMR signals to determine the relative number of protons.
Analyze the multiplicities (singlet, doublet, triplet, etc.) and coupling constants in the ¹H NMR spectrum to deduce neighboring proton relationships.
Use the 2D NMR data to build the molecular structure fragment by fragment.
Mass Spectrometry (MS) Analysis
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio of ions. It is an essential tool for determining the molecular weight of a compound and for obtaining structural information through fragmentation analysis.
Experimental Protocol: LC-MS/MS Analysis of Deoxyenterocin
This protocol describes a general method for the analysis of Deoxyenterocin using Liquid Chromatography-tandem Mass Spectrometry (LC-MS/MS).
1. Sample Preparation:
Solvent: Dissolve the purified Deoxyenterocin sample in a solvent compatible with reverse-phase liquid chromatography, such as a mixture of methanol, acetonitrile, and water.
Concentration: Prepare a stock solution of approximately 1 mg/mL and dilute it to a final concentration of 1-10 µg/mL for analysis.
Filtration: Filter the final solution through a 0.22 µm syringe filter to remove any particulate matter before injection into the LC-MS system.
2. Liquid Chromatography (LC) Conditions:
Column: A C18 reverse-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size) is suitable for the separation of polyketides.
Mobile Phase A: Water with 0.1% formic acid.
Mobile Phase B: Acetonitrile or methanol with 0.1% formic acid.
Gradient Elution: A typical gradient would be to start with a low percentage of mobile phase B, and gradually increase it over the course of the run to elute compounds of increasing hydrophobicity. For example: 0-2 min, 5% B; 2-15 min, 5-95% B; 15-18 min, 95% B; 18-18.1 min, 95-5% B; 18.1-22 min, 5% B.
Flow Rate: 0.2-0.4 mL/min.
Column Temperature: 30-40 °C.
Injection Volume: 1-5 µL.
3. Mass Spectrometry (MS) Conditions:
Ionization Source: Electrospray Ionization (ESI) is a common and suitable technique for polyketides. Both positive and negative ion modes should be evaluated.
Mass Analyzer: A high-resolution mass spectrometer such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap is recommended for accurate mass measurements.
Full Scan MS: Acquire data in full scan mode to determine the accurate mass of the parent ion.
Mass Range: m/z 100-1000.
Tandem MS (MS/MS): Perform fragmentation of the parent ion of Deoxyenterocin (m/z 429.1180 for [M+H]⁺ or m/z 427.0921 for [M-H]⁻) to obtain structural information.
Collision Energy: A ramp of collision energies (e.g., 10-40 eV) should be applied to generate a comprehensive fragmentation spectrum.
4. Data Analysis and Interpretation:
Determine the elemental composition from the accurate mass of the parent ion.
Analyze the MS/MS fragmentation pattern to elucidate the structure. For polyketides like Deoxyenterocin, common fragmentation pathways include the loss of small neutral molecules such as H₂O, CO, and CO₂, as well as cleavages of the polyketide backbone.
Visualizations
Experimental Workflow for Deoxyenterocin Characterization
Caption: Workflow for the analytical characterization of Deoxyenterocin.
Logical Relationship of Analytical Techniques
Caption: Interplay of NMR and MS for structural elucidation.
Application Notes and Protocols for Assessing Deoxyenterocin's Cytotoxicity
Audience: Researchers, scientists, and drug development professionals. Introduction: Deoxyenterocin, a bacteriocin with potential therapeutic applications, requires thorough cytotoxic evaluation to ensure its safety and...
Author: BenchChem Technical Support Team. Date: December 2025
Audience: Researchers, scientists, and drug development professionals.
Introduction:
Deoxyenterocin, a bacteriocin with potential therapeutic applications, requires thorough cytotoxic evaluation to ensure its safety and efficacy. This document provides a comprehensive set of experimental protocols for assessing the cytotoxicity of Deoxyenterocin in various cell lines. The following protocols are standard methods widely used in toxicology and drug development to determine a compound's effect on cell viability, proliferation, and mechanism of cell death.
I. Cell Viability and Proliferation Assays
Cell viability assays are crucial for determining the concentration-dependent effects of Deoxyenterocin on cell populations. These assays measure metabolic activity, which is an indicator of viable cells.
A. MTT/MTS Assay
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) and MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) assays are colorimetric methods for assessing cell metabolic activity.[1][2] Viable cells with active metabolism convert the tetrazolium salt into a colored formazan product, which can be quantified by spectrophotometry.[2]
Protocol: MTT Assay
Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.
Compound Treatment: Prepare serial dilutions of Deoxyenterocin in culture medium. Replace the existing medium with the medium containing different concentrations of Deoxyenterocin. Include a vehicle control (medium without Deoxyenterocin).
Incubation: Incubate the plate for 24, 48, or 72 hours, depending on the experimental design.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.
Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.
Data Analysis: Calculate cell viability as a percentage of the control. Plot a dose-response curve to determine the IC50 value (the concentration of Deoxyenterocin that inhibits 50% of cell growth).
Data Presentation:
Table 1: Effect of Deoxyenterocin on Cell Viability (MTT Assay)
Deoxyenterocin Concentration (µM)
Absorbance (570 nm) (Mean ± SD)
Cell Viability (%)
0 (Control)
1.2 ± 0.05
100
1
1.1 ± 0.04
91.7
10
0.8 ± 0.03
66.7
50
0.4 ± 0.02
33.3
100
0.2 ± 0.01
16.7
Experimental Workflow: MTT Assay
Caption: Workflow for assessing cell viability using the MTT assay.
II. Cytotoxicity Assays
Cytotoxicity assays measure the number of dead cells or the release of cellular components into the culture medium, providing a direct measure of cell death.
A. Lactate Dehydrogenase (LDH) Release Assay
The LDH assay is a colorimetric method used to quantify cell death by measuring the activity of lactate dehydrogenase released from damaged cells into the culture medium.[3]
Protocol: LDH Release Assay
Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT assay protocol.
Incubation: Incubate the plate for the desired time period.
Sample Collection: Collect the cell culture supernatant.
LDH Reaction: Add the supernatant to a new 96-well plate and add the LDH reaction mixture according to the manufacturer's instructions.
Incubation: Incubate for 30 minutes at room temperature, protected from light.
Absorbance Measurement: Measure the absorbance at 490 nm.
Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed with a lysis buffer).
Apoptosis, or programmed cell death, is a key mechanism by which cytotoxic compounds can kill cancer cells. Assays to detect apoptosis are essential for understanding the mechanism of action of Deoxyenterocin.
A. Annexin V/Propidium Iodide (PI) Staining
This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[4] Annexin V binds to phosphatidylserine, which is translocated to the outer cell membrane during early apoptosis, while PI stains the DNA of cells with compromised membranes (late apoptotic and necrotic cells).[4]
Protocol: Annexin V/PI Staining
Cell Seeding and Treatment: Seed cells in a 6-well plate and treat with Deoxyenterocin for the desired time.
Cell Harvesting: Collect both adherent and floating cells.
Washing: Wash the cells with cold PBS.
Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI.
Incubation: Incubate for 15 minutes at room temperature in the dark.
Flow Cytometry Analysis: Analyze the cells using a flow cytometer.
Data Presentation:
Table 3: Apoptosis Induction by Deoxyenterocin (Annexin V/PI Assay)
Caption: Workflow for apoptosis detection using Annexin V/PI staining.
IV. Signaling Pathway Analysis
Understanding the molecular mechanisms underlying Deoxyenterocin-induced cytotoxicity is crucial. This can involve investigating key signaling pathways involved in apoptosis and cell survival.
A. Western Blotting for Apoptosis-Related Proteins
Western blotting can be used to detect changes in the expression levels of key proteins involved in the apoptotic pathway, such as caspases, Bcl-2 family proteins, and p53.
Protocol: Western Blotting
Protein Extraction: Lyse Deoxyenterocin-treated cells and quantify protein concentration.
SDS-PAGE: Separate proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.
Protein Transfer: Transfer the separated proteins to a PVDF membrane.
Blocking: Block the membrane to prevent non-specific antibody binding.
Primary Antibody Incubation: Incubate the membrane with primary antibodies specific to the proteins of interest (e.g., anti-Caspase-3, anti-Bcl-2, anti-Bax).
Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.
Technical Support Center: Optimizing Deoxyenterocin Production from Streptomyces Fermentation
Welcome to the technical support center for improving the yield of Deoxyenterocin from Streptomyces fermentation. This resource is designed for researchers, scientists, and drug development professionals to provide troub...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for improving the yield of Deoxyenterocin from Streptomyces fermentation. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered during experimental work.
Troubleshooting Guide
This guide addresses specific issues that may arise during your Streptomyces fermentation for Deoxyenterocin production.
Issue 1: Low or No Deoxyenterocin Yield
Possible Cause: Suboptimal fermentation medium composition.
Troubleshooting Steps:
Carbon Source Optimization: The type and concentration of the carbon source are critical for secondary metabolite production. While glucose is commonly used, some Streptomyces species may exhibit higher productivity with alternative carbon sources. Systematically evaluate different carbon sources such as starch, maltose, or glycerol.
Nitrogen Source Selection: Complex nitrogen sources like soybean meal, peptone, and yeast extract often support robust growth and antibiotic production.[1] Experiment with different nitrogen sources and their concentrations to find the optimal combination for your Streptomyces strain.
Phosphate Concentration: High levels of phosphate can suppress the production of secondary metabolites in Streptomyces. Monitor and optimize the phosphate concentration in your medium.
Precursor Supplementation: Deoxyenterocin is a polyketide, and its biosynthesis begins with a benzoate starter unit derived from L-phenylalanine.[1][2] Supplementing the medium with L-phenylalanine may enhance the yield.
Possible Cause: Inappropriate physical fermentation parameters.
Troubleshooting Steps:
pH Control: The optimal pH for Streptomyces growth and antibiotic production is typically in the neutral to slightly alkaline range (pH 7.0-8.0).[3] Monitor the pH throughout the fermentation and adjust as necessary.
Temperature Regulation: Most Streptomyces species grow well between 28°C and 30°C.[4][5] However, the optimal temperature for secondary metabolite production may differ from the optimal growth temperature. A slightly lower temperature during the production phase can sometimes enhance yield.[3]
Aeration and Agitation: Adequate oxygen supply is crucial for the growth of aerobic Streptomyces and for the biosynthesis of many secondary metabolites. Optimize the agitation speed and aeration rate to ensure sufficient dissolved oxygen levels without causing excessive shear stress on the mycelia.
Possible Cause: Inefficient inoculum development.
Troubleshooting Steps:
Inoculum Age and Size: The age and size of the inoculum can significantly impact the fermentation process. An actively growing seed culture is essential. Typically, a 2-3 day old seed culture at an inoculation volume of 5-10% (v/v) is a good starting point.
Issue 2: Inconsistent Deoxyenterocin Yields Between Batches
Possible Cause: Variability in starting material or procedures.
Troubleshooting Steps:
Spore Stock Consistency: Ensure the use of a consistent and viable spore stock for initiating your cultures.
Standardized Protocols: Strictly adhere to standardized protocols for media preparation, sterilization, and all fermentation steps to minimize batch-to-batch variation.
Equipment Calibration: Regularly calibrate all equipment, including pH meters, temperature probes, and bioreactors, to ensure accurate and reproducible conditions.
Frequently Asked Questions (FAQs)
Q1: Which Streptomyces species are known to produce Deoxyenterocin?
A1: Deoxyenterocin is a natural analogue of enterocin, and they are produced by the same biosynthetic gene cluster.[1][6] Streptomyces species known to produce enterocin, and therefore likely Deoxyenterocin, include Streptomyces candidus var. enterostaticus, Streptomyces viridochromogenes, Streptomyces hygroscopicus, the marine bacterium Streptomyces maritimus, and the mangrove-derived Streptomyces qinglanensis 172205.[7][8][9]
Q2: What is the biosynthetic pathway for Deoxyenterocin?
A2: Deoxyenterocin is synthesized via a type II polyketide synthase (PKS) pathway.[8] The biosynthesis starts with a benzoate starter unit, which is derived from L-phenylalanine, followed by the addition of seven malonyl-CoA extender units.[1][6][9] The enterocin biosynthetic gene cluster contains the necessary genes for this process, including those for the PKS, tailoring enzymes, and regulatory proteins.[6]
Q3: How can I extract and quantify Deoxyenterocin from my fermentation broth?
A3: A general procedure for extracting polyketides like Deoxyenterocin from Streptomyces fermentation involves the following steps:
Separate the mycelium from the culture broth by centrifugation.
Extract the supernatant with an organic solvent such as ethyl acetate.
Concentrate the organic extract under reduced pressure.
The crude extract can then be further purified using chromatographic techniques like thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).
For quantification, HPLC is the most common method. You will need a Deoxyenterocin standard to create a calibration curve for accurate quantification.
Data Presentation
Table 1: Effect of Carbon Source on Antibiotic Production by a Streptomyces sp.
Carbon Source (1% w/v)
Zone of Inhibition (mm)
Glucose
18
Starch
22
Maltose
25
Glycerol
20
This table is a representative example based on general findings for Streptomyces antibiotic production and should be adapted for specific experimental results with Deoxyenterocin.
Table 2: Influence of pH on Antibiotic Production
Initial pH
Final pH
Zone of Inhibition (mm)
6.0
7.2
15
7.0
7.8
24
8.0
8.5
21
9.0
8.8
17
This table illustrates the typical impact of initial pH on antibiotic production by Streptomyces and should be validated for Deoxyenterocin.
Experimental Protocols
Protocol 1: General Fermentation Protocol for Deoxyenterocin Production
Inoculum Preparation: Inoculate a suitable agar slant (e.g., ISP2 medium) with Streptomyces spores and incubate at 28°C for 7-10 days until good sporulation is observed. Prepare a spore suspension in sterile water.
Seed Culture: Inoculate a 250 mL flask containing 50 mL of seed medium (e.g., Tryptic Soy Broth) with the spore suspension. Incubate at 28°C on a rotary shaker at 200 rpm for 2-3 days.
Production Culture: Inoculate a 1 L flask containing 200 mL of production medium with 10 mL (5% v/v) of the seed culture.
Fermentation: Incubate the production culture at 28°C on a rotary shaker at 200 rpm for 7-10 days.
Sampling: Aseptically withdraw samples at regular intervals to monitor pH, cell growth, and Deoxyenterocin production.
Protocol 2: Solvent Extraction of Deoxyenterocin
Harvest the fermentation broth and centrifuge at 8,000 rpm for 15 minutes to separate the supernatant and mycelial cake.
Combine the supernatant with an equal volume of ethyl acetate in a separatory funnel.
Shake vigorously for 10 minutes and allow the layers to separate.
Collect the upper organic layer.
Repeat the extraction of the aqueous layer two more times with fresh ethyl acetate.
Pool the organic extracts and evaporate the solvent under reduced pressure using a rotary evaporator to obtain the crude extract.
Visualizations
Caption: Simplified overview of the Deoxyenterocin biosynthetic pathway.
Caption: General workflow for Deoxyenterocin production and analysis.
Caption: Troubleshooting flowchart for low Deoxyenterocin yield.
overcoming low yield in the biomimetic synthesis of Deoxyenterocin
Welcome to the technical support center for the biomimetic synthesis of Deoxyenterocin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the biomimetic synthesis of Deoxyenterocin. This resource is designed for researchers, scientists, and drug development professionals to address common challenges, particularly the low yield encountered during the synthesis. Here you will find troubleshooting guides and frequently asked questions (FAQs) to assist in optimizing your experimental outcomes.
Frequently Asked Questions (FAQs)
Q1: What is the primary reason for the low overall yield in the biomimetic synthesis of (-)-5-Deoxyenterocin?
A1: The reported total synthesis of (-)-5-Deoxyenterocin involves a lengthy 16-step linear sequence, which contributes to a very low overall yield of approximately 0.2%.[1][2][3] A key factor in this low yield is a challenging biomimetic twofold intramolecular aldol reaction, which itself has a yield of only 10%.[1][2][3]
Q2: What specific step in the synthesis is the most significant bottleneck for achieving a higher yield?
A2: The critical bottleneck is the biomimetic twofold intramolecular aldol reaction. This step is reported to be low-yielding primarily due to geometrical constraints within the precursor molecule that hinder the desired cyclization.[1][2][3]
Q3: Has a higher-yielding biomimetic aldol cascade been reported for a similar molecule?
A3: Yes, in the synthesis of the related natural product, enterocin, a late-stage biomimetic reaction cascade involving two intramolecular aldol reactions was reported to proceed with an average yield of 52% for each carbon-carbon bond formation. This suggests that subtle structural differences in the precursor can significantly impact the efficiency of the cascade.
Troubleshooting Guide: Overcoming Low Yield in the Twofold Intramolecular Aldol Reaction
This guide provides potential solutions to address the low yield of the critical twofold intramolecular aldol reaction in the synthesis of Deoxyenterocin.
Problem
Potential Cause
Suggested Troubleshooting Strategy
Low Yield (around 10%) of the Twofold Intramolecular Aldol Reaction
Geometrical Constraints: The linear precursor may not readily adopt the necessary conformation for the intramolecular cyclizations.
1. Solvent Screening: The choice of solvent can significantly influence the transition state geometry of aldol reactions. Experiment with a range of aprotic and protic solvents to identify one that may better stabilize the desired pre-cyclization conformation. 2. Temperature Optimization: Systematically vary the reaction temperature. Lower temperatures may enhance selectivity and favor the desired product by minimizing side reactions, while higher temperatures could provide the necessary energy to overcome the activation barrier for the constrained cyclization. 3. Base Selection: The nature and strength of the base are critical for enolate formation and the subsequent aldol addition. If a strong, non-nucleophilic base (e.g., LHMDS, KHMDS) was used, consider exploring other options such as metal-ion chelating bases (e.g., lithium diisopropylamide - LDA) or milder bases (e.g., DBU, K₃PO₄) which might influence the aggregation state and reactivity of the enolate. 4. Additive Inclusion: Lewis acids can act as catalysts or co-catalysts in aldol reactions by coordinating to the carbonyl oxygen, thereby lowering the LUMO and facilitating nucleophilic attack. A screen of various Lewis acids (e.g., MgBr₂·OEt₂, ZnCl₂, Sc(OTf)₃) at sub-stoichiometric amounts could be beneficial.
Formation of Side Products
Competing Intermolecular Reactions: At higher concentrations, intermolecular aldol reactions can compete with the desired intramolecular cyclization.
1. High Dilution Conditions: Perform the reaction under high dilution to favor the intramolecular pathway. This can be achieved by slowly adding the substrate to a solution of the base over an extended period.
Poor Diastereoselectivity
Unfavorable Transition State: The inherent substrate stereochemistry may not strongly favor the desired diastereomer.
1. Chiral Auxiliaries/Catalysts: While the biomimetic approach relies on substrate control, exploring chiral bases or catalysts could influence the facial selectivity of the enolate attack. 2. Protecting Group Modification: The size and nature of protecting groups on the precursor can influence its conformational preferences. Consider if alternative protecting group strategies could lead to a more favorable geometry for the desired cyclization.
Precursor Instability
Decomposition or side reactions of the starting material under the reaction conditions.
1. Reaction Time Optimization: Monitor the reaction progress closely (e.g., by TLC or LC-MS) to determine the optimal reaction time that maximizes product formation while minimizing degradation of the starting material and product. 2. Milder Reaction Conditions: Explore the use of milder bases and lower reaction temperatures to reduce the likelihood of precursor decomposition.
Quantitative Data Summary
The following table summarizes the reported yields for the total synthesis of (-)-5-Deoxyenterocin.
While the exact, detailed experimental protocol for the low-yielding twofold intramolecular aldol reaction from the primary literature is not provided here, a general procedure for performing such a reaction is outlined below. Researchers should adapt this protocol based on the specific precursor and the troubleshooting strategies suggested above.
General Protocol for a Base-Mediated Intramolecular Aldol Cyclization:
Preparation: Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve the linear triketone precursor in a suitable anhydrous solvent (e.g., THF, toluene, or CH₂Cl₂) in a reaction vessel equipped with a magnetic stirrer. The concentration should be kept low (e.g., 0.01 M to 0.001 M) to favor intramolecular reaction.
Cooling: Cool the solution to the desired temperature (e.g., -78 °C, -40 °C, 0 °C, or room temperature).
Base Addition: Slowly add a solution of the chosen base (e.g., LHMDS, KHMDS, or LDA) dropwise to the cooled solution of the precursor over a prolonged period (e.g., 1-2 hours) using a syringe pump.
Reaction Monitoring: Stir the reaction mixture at the chosen temperature and monitor its progress by a suitable analytical technique (e.g., TLC or LC-MS) until the starting material is consumed or no further product formation is observed.
Quenching: Carefully quench the reaction by the addition of a saturated aqueous solution of NH₄Cl or another suitable quenching agent.
Work-up: Allow the mixture to warm to room temperature. Perform an aqueous work-up by extracting the product into an organic solvent (e.g., ethyl acetate or CH₂Cl₂). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel using an appropriate solvent system to isolate the desired Deoxyenterocin.
Visualizations
Experimental Workflow for Troubleshooting the Intramolecular Aldol Reaction
Caption: A workflow for optimizing the low-yield intramolecular aldol reaction.
Logical Relationship of Factors Affecting Aldol Reaction Yield
Caption: Factors influencing the yield of the biomimetic aldol cyclization.
Technical Support Center: Optimizing Deoxyenterocin and Bacteriocin Extraction
Welcome to the technical support center for the extraction of Deoxyenterocin and related bacteriocins from natural sources. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed expe...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for the extraction of Deoxyenterocin and related bacteriocins from natural sources. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experiments.
Troubleshooting Guide
This section addresses specific issues that may arise during the extraction and purification of Deoxyenterocin and similar bacteriocins.
Issue 1: Low or No Antimicrobial Activity Detected in Culture Supernatant
Question: I have cultured a potential Deoxyenterocin-producing strain, but I'm not detecting any antimicrobial activity in the cell-free supernatant. What could be the problem?
Answer: Several factors can contribute to low or undetectable bacteriocin production. Consider the following troubleshooting steps:
Optimize Culture Conditions: Bacteriocin production is highly dependent on specific environmental factors.[1] Systematically optimize the following:
pH: The optimal pH for bacteriocin production by lactic acid bacteria is often between 5.0 and 6.5.[2][3]
Temperature: Most producer strains have an optimal temperature for growth and a potentially different optimal temperature for bacteriocin production, typically between 30°C and 37°C.[2][3]
Carbon and Nitrogen Sources: The type and concentration of carbon (e.g., sucrose, lactose) and nitrogen sources (e.g., whey, soyatone) can significantly impact yield.[1][4]
Incubation Time: Monitor bacteriocin production over a time course (e.g., 24, 48, 72 hours) to determine the peak production phase.[5]
Induction of Production: Some bacteriocins are produced at higher levels under stress conditions. Consider adding sub-lethal concentrations of stressors like hydrogen peroxide (e.g., 0.01%) or ethanol (e.g., 1.0% v/v) to the culture medium.[6]
Bacteriocin Adsorption to Producer Cells: Many bacteriocins, particularly those produced by lactic acid bacteria, can adsorb to the surface of the producer cells. To release them, try incubating the cell pellet at a low pH (e.g., pH 2.5) for a short period with agitation.[6]
Proteolytic Degradation: The producer strain might also secrete proteases that degrade the bacteriocin. Ensure you are harvesting during the optimal production window and consider adding protease inhibitors, although this can complicate downstream applications.
Confirm Proteinaceous Nature: To ensure the antimicrobial activity is from a bacteriocin and not another metabolite like an antibiotic, treat the supernatant with a protein-degrading enzyme (e.g., proteinase K). A loss of activity confirms its proteinaceous nature.[6][7]
Issue 2: Poor Recovery After Ammonium Sulfate Precipitation
Question: I've performed ammonium sulfate precipitation on my culture supernatant, but the antimicrobial activity in my redissolved pellet is very low. Why is this happening?
Answer: Low recovery after ammonium sulfate precipitation is a common issue. Here are some potential causes and solutions:
Incorrect Ammonium Sulfate Concentration: The optimal ammonium sulfate saturation for precipitating your specific bacteriocin may vary. A common starting point is 60%, but you should test a range of concentrations (e.g., 40%, 60%, 80%) to determine the most effective one for your peptide.[5][7]
Incomplete Precipitation: Ensure the ammonium sulfate is fully dissolved and allow sufficient time for precipitation to occur, typically overnight at 4°C with gentle stirring.[5]
Pellet Loss: The precipitated protein pellet can be difficult to see. After centrifugation, carefully decant the supernatant without disturbing the pellet.
Incomplete Redissolving: The pellet may not have fully redissolved. Use a suitable buffer (e.g., 0.05 M potassium phosphate buffer) and ensure the pellet is completely resuspended.[5]
Dialysis Issues: If you proceeded to dialysis, ensure the dialysis membrane has the correct molecular weight cut-off (MWCO) and that the dialysis is performed against a suitable buffer to remove the ammonium sulfate, which can interfere with activity assays.[5]
Issue 3: Difficulty in Purifying the Bacteriocin to Homogeneity
Question: I'm struggling to get a pure sample of my bacteriocin. My SDS-PAGE gels show multiple bands, and my chromatography peaks are not well-resolved. What can I do?
Answer: Purifying a peptide to homogeneity from a complex mixture like culture supernatant requires a multi-step approach.
Multi-Modal Chromatography: A single chromatography step is rarely sufficient. A typical purification workflow involves sequential steps that separate proteins based on different properties:
Ammonium Sulfate Precipitation: As an initial concentration and partial purification step.[8]
Hydrophobic Interaction Chromatography (HIC): Bacteriocins are often hydrophobic and can be effectively purified using HIC.[8]
Ion-Exchange Chromatography (IEX): This separates proteins based on charge.
Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is often the final polishing step to achieve high purity.[9][10]
Optimize Chromatography Parameters: For each chromatography step, optimize parameters such as the type of resin, pH, and the gradient of the elution buffer.
Sample Pre-treatment: Before loading onto a chromatography column, ensure your sample is properly prepared (e.g., filtered, buffer-exchanged) to prevent clogging and improve resolution. For complex matrices, solid-phase extraction (SPE) can be a valuable clean-up step.
Consider the Source: The complexity of the growth medium can interfere with purification. If possible, use a minimal or chemically defined medium to reduce the number of contaminating proteins.[1]
Frequently Asked Questions (FAQs)
Q1: What are the most common natural sources for Deoxyenterocin and similar bacteriocins?
A1: Deoxyenterocin itself is a minor metabolite, and its direct extraction from natural sources is not well-documented in the literature.[10] However, bacteriocins in general are commonly isolated from Lactic Acid Bacteria (LAB), which are found in fermented foods (like dairy products, pickles), the gastrointestinal tracts of animals, and other environmental niches.[5][6]
Q2: How is bacteriocin activity quantified?
A2: Bacteriocin activity is typically quantified using a critical dilution assay and expressed in Arbitrary Units per milliliter (AU/mL). This involves making serial two-fold dilutions of the bacteriocin-containing sample and spotting them onto an agar plate seeded with a sensitive indicator strain. The AU/mL is calculated as the reciprocal of the highest dilution that shows a clear zone of inhibition, multiplied by a factor to normalize for the volume spotted.[4][8]
Q3: What are the key differences between extracting a bacteriocin from Gram-positive versus Gram-negative bacteria?
A3: Most well-characterized bacteriocins, including Deoxyenterocin-producing strains, are from Gram-positive bacteria. Extraction from these typically involves collecting the culture supernatant. For Gram-negative bacteria, bacteriocins (microcins) may be secreted or remain intracellular, potentially requiring cell lysis for extraction. The purification strategies, however, will still rely on the physicochemical properties of the peptide itself.
Q4: Can I use organic solvents for the initial extraction?
A4: Yes, solvent extraction can be an effective method. Organic solvents like ethanol or chloroform have been used to extract bacteriocins from culture supernatants.[7][11] Ethanol, in particular, has been shown to be efficient for extracting antimicrobial peptides from biological matrices.[12]
Data Presentation
Table 1: Effect of Culture Conditions on Bacteriocin Production
Note: Yields are highly strain- and bacteriocin-specific. This table presents examples from different studies to illustrate the impact of varying conditions.
Experimental Protocols
Protocol 1: General Bacteriocin Production and Extraction
Inoculation and Incubation:
Prepare a suitable broth medium (e.g., MRS broth for LAB).
Inoculate with a fresh overnight culture of the producer strain (e.g., 2% v/v).
Incubate under optimized conditions (e.g., 32°C for 24-48 hours) without agitation.[3]
Harvesting and Supernatant Collection:
Centrifuge the culture at a high speed (e.g., 10,000 x g for 20 minutes at 4°C) to pellet the bacterial cells.
Carefully decant the supernatant. For further purification, filter the supernatant through a 0.22 µm filter to remove any remaining cells.[11]
Technical Support Center: Enhancing the Antibacterial Potency of Deoxyenterocin
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Deoxyenterocin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Deoxyenterocin. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at enhancing the antibacterial potency of this promising bacteriocin.
Frequently Asked Questions (FAQs)
Q1: What are the primary strategies to enhance the antibacterial potency of Deoxyenterocin?
A1: The primary strategies to enhance the antibacterial potency of Deoxyenterocin fall into three main categories:
Chemical Modification/Analog Synthesis: This involves the total synthesis of Deoxyenterocin and its analogs with altered functional groups to improve activity, selectivity, or pharmacokinetic properties.
Combination Therapy: Utilizing Deoxyenterocin in conjunction with other antimicrobial agents (e.g., conventional antibiotics, other bacteriocins, or essential oils) can lead to synergistic effects, broadening the spectrum of activity and reducing the likelihood of resistance.[1]
Novel Delivery Systems: Encapsulating or conjugating Deoxyenterocin with nanoparticles or other delivery vehicles can improve its stability, solubility, and targeted delivery to the site of infection.
Q2: I am having trouble with the total synthesis of a Deoxyenterocin analog. What are some common pitfalls?
A2: The total synthesis of complex polyketides like Deoxyenterocin can be challenging.[2][3] Common issues include low yields in key steps like aldol reactions and difficulties with late-stage functionalization.[3][4] Refer to the troubleshooting guide below for specific issues related to chemical synthesis.
Q3: How do I determine if the combination of Deoxyenterocin and another antibiotic is synergistic?
A3: The most common methods for determining synergy are the checkerboard assay and the time-kill assay. The checkerboard assay determines the Fractional Inhibitory Concentration (FIC) index, while the time-kill assay assesses the rate and extent of bacterial killing over time. Detailed protocols for both are provided in this guide.
Q4: Is site-directed mutagenesis a viable strategy for improving Deoxyenterocin's activity?
A4: While specific studies on Deoxyenterocin are limited, site-directed mutagenesis is a well-established technique for enhancing the activity and stability of other proteins and enzymes. By targeting specific amino acid residues, it is possible to improve the molecule's interaction with its target or increase its stability.
Troubleshooting Guides
Chemical Synthesis of Deoxyenterocin Analogs
Problem
Possible Cause
Suggested Solution
Low yield in aldol reaction
Incorrect base or reaction temperature. Steric hindrance from protecting groups.
Optimize the choice of base (e.g., LHMDS) and reaction temperature. Consider alternative, less bulky protecting groups.
Failed late-stage functionalization
The Deoxyenterocin core is sterically hindered or electronically deactivated at the target position.
Attempt functionalization at an earlier stage of the synthesis. Explore different catalytic systems or functionalization reagents.
Difficulty in purification of final product
Presence of closely related stereoisomers or byproducts.
Utilize high-resolution chromatography techniques (e.g., HPLC). Consider co-crystallization or derivatization to facilitate separation.
Product degradation during workup
The molecule is sensitive to acidic or basic conditions used during extraction.
Perform a stability test on a small sample with the workup reagents. If instability is confirmed, use neutral pH washes and avoid strong acids or bases.
Combination Therapy Experiments
Problem
Possible Cause
Suggested Solution
Inconsistent MIC values in checkerboard assay
Inaccurate serial dilutions. Inconsistent bacterial inoculum size.
Use calibrated pipettes and perform dilutions carefully. Standardize the inoculum to a 0.5 McFarland standard.
No synergistic effect observed
The two agents do not have a synergistic mechanism of action. The concentrations tested are not in the synergistic range.
Test a wider range of concentrations for both agents. Consider combining Deoxyenterocin with an agent that has a different cellular target.
Antagonistic effect observed
The two agents interfere with each other's mechanism of action.
Discontinue testing of this combination. This indicates that the combined effect is less than that of the individual agents.
Contamination in microtiter plates
Poor aseptic technique during plate preparation.
Prepare plates in a laminar flow hood and use sterile reagents and equipment.
Quantitative Data Summary
Table 1: Example of Minimum Inhibitory Concentrations (MICs) for a Hypothetical Deoxyenterocin Analog
Compound
Staphylococcus aureus (ATCC 29213) MIC (µg/mL)
Enterococcus faecalis (ATCC 29212) MIC (µg/mL)
Pseudomonas aeruginosa (ATCC 27853) MIC (µg/mL)
Deoxyenterocin (Wild-Type)
16
8
>64
Analog A (C-terminal modification)
8
4
64
Analog B (Side-chain modification)
4
2
32
Table 2: Example of Synergy Testing of Deoxyenterocin with a Beta-Lactam Antibiotic
Organism
Deoxyenterocin MIC (alone) (µg/mL)
Beta-Lactam MIC (alone) (µg/mL)
Deoxyenterocin MIC (in combination) (µg/mL)
Beta-Lactam MIC (in combination) (µg/mL)
FIC Index*
Interpretation
E. faecalis (VRE)
8
128
2
32
0.5
Synergy
S. aureus (MRSA)
16
64
8
8
0.625
Additive
*FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone). Synergy: ≤ 0.5; Additive: > 0.5 to < 2; Indifference: 2 to 4; Antagonism: > 4.
Experimental Protocols
Protocol 1: Checkerboard Synergy Assay
Objective: To determine the synergistic, additive, indifferent, or antagonistic effect of Deoxyenterocin in combination with another antimicrobial agent.
Materials:
96-well microtiter plates
Deoxyenterocin stock solution
Second antimicrobial agent stock solution
Bacterial culture (adjusted to 0.5 McFarland standard)
Cation-adjusted Mueller-Hinton Broth (CAMHB)
Incubator
Procedure:
Prepare two-fold serial dilutions of Deoxyenterocin along the y-axis of the 96-well plate (e.g., rows A-G).
Prepare two-fold serial dilutions of the second antimicrobial agent along the x-axis (e.g., columns 1-10).
The final plate will contain various combinations of the two agents. Include wells with each agent alone to determine their individual MICs (e.g., row H for Deoxyenterocin, column 11 for the second agent).
Include a growth control well (no antimicrobials) and a sterility control well (no bacteria).
Dilute the standardized bacterial inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well.
Inoculate each well with the bacterial suspension.
Incubate the plate at 37°C for 18-24 hours.
Determine the MIC for each drug alone and for each combination as the lowest concentration that completely inhibits visible bacterial growth.
Calculate the FIC index for each combination.
Protocol 2: Site-Directed Mutagenesis of the Deoxyenterocin Gene (General Protocol)
Objective: To introduce specific mutations into the gene encoding Deoxyenterocin to produce modified peptides with potentially enhanced activity.
Materials:
Plasmid DNA containing the Deoxyenterocin gene
Mutagenic primers (forward and reverse)
High-fidelity DNA polymerase
dNTPs
DpnI restriction enzyme
Competent E. coli cells for transformation
LB agar plates with appropriate antibiotic selection
Procedure:
Primer Design: Design complementary forward and reverse primers containing the desired mutation. The mutation should be in the center of the primers, with 10-15 bases of correct sequence on both sides.
PCR Amplification: Set up a PCR reaction with the plasmid template, mutagenic primers, high-fidelity DNA polymerase, and dNTPs. The PCR will amplify the entire plasmid, incorporating the mutation.
DpnI Digestion: After PCR, digest the reaction mixture with DpnI. DpnI specifically cleaves methylated parental DNA, leaving the newly synthesized, unmethylated (mutated) plasmid intact.
Transformation: Transform the DpnI-treated plasmid into competent E. coli cells.
Selection and Sequencing: Plate the transformed cells on selective LB agar plates. Isolate plasmid DNA from the resulting colonies and sequence the Deoxyenterocin gene to confirm the presence of the desired mutation.
Expression and Purification: Express the mutant Deoxyenterocin and purify the peptide for subsequent antibacterial activity testing.
Visualizations
Caption: Workflow for enhancing Deoxyenterocin's antibacterial potency.
Caption: Workflow for the checkerboard synergy assay.
Caption: A logical workflow for troubleshooting experimental issues.
Technical Support Center: Addressing Deoxyenterocin Resistance Mechanisms in Bacteria
Welcome to the technical support center for Deoxyenterocin research. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and understanding potent...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for Deoxyenterocin research. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting experiments and understanding potential resistance mechanisms in bacteria. As Deoxyenterocin is a member of the enterocin family of bacteriocins, much of the guidance provided is based on studies of related compounds and general principles of antimicrobial resistance.
Frequently Asked Questions (FAQs)
Q1: What is the proposed mode of action for Deoxyenterocin?
A1: While specific studies on Deoxyenterocin are limited, it is a polyketide natural product belonging to the enterocin class of bacteriocins.[1] Many enterocins, particularly Class IIa bacteriocins, act by disrupting the bacterial cell membrane.[2][3] They typically form pores in the membrane, leading to the leakage of intracellular contents and ultimately, cell death.[3][4] It is hypothesized that Deoxyenterocin shares a similar membrane-disrupting mechanism.
Q2: What are the known or expected resistance mechanisms of bacteria to Deoxyenterocin?
A2: Direct resistance mechanisms to Deoxyenterocin have not been extensively characterized. However, based on resistance to other enterocins and bacteriocins, several mechanisms can be anticipated:
Target Modification: Alterations in the bacterial cell membrane composition or specific docking molecules can prevent Deoxyenterocin from binding and inserting into the membrane.
Efflux Pumps: Bacteria may acquire or upregulate efflux pumps, which are membrane proteins that actively transport antimicrobial compounds like Deoxyenterocin out of the cell, preventing them from reaching their target concentration.[5]
Proteolytic Degradation: Bacteria may produce extracellular proteases that degrade Deoxyenterocin before it can reach the cell membrane.
Immunity Proteins: In bacteria that produce bacteriocins, specific immunity proteins can be present to protect the producing cell from the bacteriocin's action.[6] Cross-resistance due to immunity proteins for other enterocins might occur.[6]
Alterations in Cell Wall or Membrane Charge: Changes in the surface charge of the bacterial cell can lead to electrostatic repulsion of the cationic Deoxyenterocin peptide.
Q3: What is the expected frequency of spontaneous resistance to Deoxyenterocin?
A3: The frequency of resistance to Deoxyenterocin has not been reported. However, for related Class IIa bacteriocins like enterocin A and P, the frequency of resistance in Enterococcus faecium has been observed to be in the range of 10⁻⁴ to 10⁻⁵.[7] This is relatively high compared to traditional antibiotics, which often have resistance frequencies of less than 10⁻⁸.[7]
Q4: Can resistance to other bacteriocins confer cross-resistance to Deoxyenterocin?
A4: Yes, it is possible. Cross-resistance between different bacteriocins has been observed and can be mediated by mechanisms such as ABC transporters.[6] If a bacterium has developed resistance to an enterocin with a similar structure or mode of action, it may exhibit reduced susceptibility to Deoxyenterocin.
Troubleshooting Guide
This guide addresses common issues encountered during Deoxyenterocin susceptibility testing and resistance studies.
Problem
Possible Cause
Troubleshooting Steps
No inhibition zone in disk diffusion assay
1. Deoxyenterocin solution is inactive. 2. The test organism is intrinsically resistant. 3. Inappropriate test conditions (e.g., wrong agar, incubation time/temperature).
1. Verify the activity of the Deoxyenterocin stock with a known susceptible control strain. 2. Test a wider range of Deoxyenterocin concentrations using a broth microdilution assay to determine the Minimum Inhibitory Concentration (MIC). 3. Ensure that the appropriate medium (e.g., Mueller-Hinton Agar) and CLSI-recommended incubation conditions are used.[8][9]
Inconsistent MIC values
1. Inoculum size is not standardized. 2. Deoxyenterocin solution has degraded. 3. Contamination of the bacterial culture.
1. Carefully standardize the inoculum to the recommended McFarland standard (typically 0.5).[8] 2. Prepare fresh Deoxyenterocin dilutions for each experiment. Store stock solutions at the recommended temperature and for the recommended duration. 3. Streak the culture on an appropriate agar plate to check for purity.
Resistant mutants are not developing
1. The selective pressure (Deoxyenterocin concentration) is too high. 2. The initial population of bacteria is too small. 3. The mutation frequency for resistance is very low.
1. Use a concentration of Deoxyenterocin that is slightly above the MIC (e.g., 2-4x MIC) for selection. 2. Increase the number of cells plated on the selective agar (e.g., >10⁸ CFU). 3. Consider using a mutagen (e.g., UV radiation or a chemical mutagen) to increase the mutation rate, though this may induce multiple mutations.[10]
Resistant phenotype is unstable
1. The resistance mechanism is plasmid-mediated and the plasmid is lost without selective pressure. 2. The resistance is due to a transient adaptation rather than a stable genetic mutation.
1. Continuously culture the resistant mutant in the presence of a sub-inhibitory concentration of Deoxyenterocin. 2. Perform multiple passages of the resistant strain on antibiotic-free media and re-test for susceptibility to confirm the stability of the resistance.
Quantitative Data Summary
The following table summarizes key quantitative data related to enterocin resistance, which may serve as a reference for Deoxyenterocin studies.
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.[10]
Prepare Deoxyenterocin Stock Solution: Dissolve Deoxyenterocin in a suitable solvent to a high concentration (e.g., 1 mg/mL). Sterilize by filtration.
Prepare Inoculum: From a fresh culture plate (18-24 hours growth), select 3-5 colonies and suspend them in sterile saline. Adjust the turbidity to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
Dilute Inoculum: Dilute the standardized inoculum 1:150 in sterile Mueller-Hinton Broth (MHB) to achieve a final concentration of approximately 1 x 10⁶ CFU/mL.
Prepare Serial Dilutions: In a 96-well microtiter plate, perform two-fold serial dilutions of the Deoxyenterocin stock solution in MHB to achieve a range of desired concentrations.
Inoculate Plate: Add 50 µL of the diluted bacterial suspension to each well containing 50 µL of the Deoxyenterocin dilutions. This will result in a final inoculum of 5 x 10⁵ CFU/mL.
Controls: Include a positive control (bacteria in MHB without Deoxyenterocin) and a negative control (MHB with Deoxyenterocin but no bacteria).
Incubation: Incubate the plate at 37°C for 18-24 hours.
Reading the MIC: The MIC is the lowest concentration of Deoxyenterocin that completely inhibits visible bacterial growth.[12]
Protocol 2: Isolation of Spontaneous Deoxyenterocin-Resistant Mutants
Prepare High-Density Inoculum: Grow a culture of the susceptible bacterial strain to the late logarithmic or early stationary phase. Concentrate the cells by centrifugation and resuspend in a small volume of sterile saline to achieve a high cell density (>10⁹ CFU/mL).
Plating: Spread a large volume (e.g., 100-200 µL) of the concentrated cell suspension onto multiple agar plates containing Deoxyenterocin at a concentration 2-4 times the MIC of the parent strain.
Incubation: Incubate the plates at the optimal growth temperature for the bacterium for 24-72 hours.
Isolate Colonies: Select colonies that grow on the Deoxyenterocin-containing plates.
Confirm Resistance: Streak the selected colonies onto fresh Deoxyenterocin-containing agar to confirm their resistant phenotype.
Determine MIC: Perform MIC testing on the confirmed resistant mutants to quantify the level of resistance.
Technical Support Center: High-Purity Deoxyenterocin Purification
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining purification protocols for h...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for refining purification protocols for high-purity Deoxyenterocin. As detailed protocols for Deoxyenterocin are not widely published, the methodologies presented here are based on established protocols for closely related enterocins produced by Enterococcus faecium. These should serve as a robust starting point for developing a specific and optimized purification strategy for Deoxyenterocin.
Frequently Asked Questions (FAQs)
Q1: What is the general strategy for purifying Deoxyenterocin?
A1: A common and effective strategy for purifying enterocins, and likely Deoxyenterocin, involves a multi-step approach that fractionates the culture supernatant based on the protein's physicochemical properties. This typically includes an initial concentration step, followed by sequential chromatography techniques to achieve high purity.
Q2: At what stage of bacterial growth is Deoxyenterocin production typically highest?
A2: For many enterocins, production is highest during the early stationary phase of bacterial growth.[1][2] It is recommended to monitor bacteriocin activity throughout the growth curve to determine the optimal harvest time for your specific culture conditions.
Q3: What are the critical parameters to monitor during purification?
A3: Throughout the purification process, it is crucial to monitor the total protein concentration, Deoxyenterocin activity (in Activity Units, AU/mL), specific activity (AU/mg of protein), purification fold, and yield at each step. This will help in evaluating the efficiency of each step and in identifying potential areas for optimization.
Q4: What is the expected stability of Deoxyenterocin?
A4: Enterocins generally exhibit good stability over a range of conditions. Many are relatively heat-stable, often retaining activity after incubation at temperatures up to 100°C for short periods.[1][3][4] They are also typically stable over a broad pH range, often from acidic to neutral conditions (pH 2.0-8.0).[4] However, activity can be lost at very low or high pH values.[3] It is advisable to perform stability studies on your partially purified Deoxyenterocin to determine its specific tolerance to temperature and pH.
Troubleshooting Guide
This guide addresses common issues encountered during the purification of Deoxyenterocin and other bacteriocins.
Problem
Possible Cause
Suggested Solution
Low Yield of Crude Extract
Inefficient precipitation with ammonium sulfate.
- Ensure the correct percentage of ammonium sulfate saturation is used (typically 60-80% for enterocins).[5][6][7] - Perform precipitation at a low temperature (e.g., 4°C) with gentle, continuous stirring to allow for proper protein aggregation.[5][8] - Ensure the precipitated protein pellet is fully resolubilized in the appropriate buffer.
Low initial production of Deoxyenterocin.
- Optimize culture conditions (media composition, pH, temperature) for maximal bacteriocin production.[9] - Harvest the culture at the optimal growth phase (typically early stationary phase).[1][2]
Loss of Activity During Purification
Proteolytic degradation.
- Add protease inhibitors to your buffers, especially during the initial extraction steps.[10][11] - Work quickly and maintain low temperatures (4°C) throughout the purification process to minimize enzymatic activity.
pH or temperature instability.
- Ensure all buffers are within the stable pH range of Deoxyenterocin.[3][4] - Avoid excessive heat exposure during all steps.
Denaturation on chromatography columns.
- Optimize buffer conditions (e.g., salt concentration, pH) for each chromatography step to ensure they are non-denaturing.
Poor Resolution in Ion-Exchange Chromatography (IEX)
Incorrect buffer pH.
- The pH of the binding buffer should be at least one pH unit above or below the isoelectric point (pI) of Deoxyenterocin to ensure proper binding. Since the pI of Deoxyenterocin is not yet established, empirical testing is necessary. For cationic enterocins, a buffer pH in the range of 5.5-6.5 is often used for cation exchange.[9]
Inappropriate salt gradient for elution.
- Use a shallow, linear salt gradient for elution to effectively separate proteins with similar charges. - Ensure the ionic strength of the sample is low enough to allow binding to the column.
Protein Does Not Bind to Hydrophobic Interaction Chromatography (HIC) Column
Insufficient salt concentration in the binding buffer.
- HIC relies on high salt concentrations to promote hydrophobic interactions. Ensure the binding buffer contains a sufficiently high concentration of a non-denaturing salt like ammonium sulfate (e.g., 1-2 M).
Hydrophobicity of Deoxyenterocin is too low for the selected resin.
- Try a more hydrophobic resin (e.g., phenyl or butyl instead of octyl).
Co-elution of Contaminants
Similar physicochemical properties of contaminants and Deoxyenterocin.
- Incorporate an additional purification step with a different separation principle, such as gel filtration (size-exclusion chromatography). - Optimize the elution profile in the preceding chromatography step (e.g., a shallower gradient).
Experimental Protocols
Bacteriocin Activity Assay (Agar Well Diffusion Method)
This assay is used to quantify the antimicrobial activity of Deoxyenterocin throughout the purification process.
Materials:
Indicator strain (e.g., a sensitive Listeria monocytogenes or Micrococcus luteus strain)
Appropriate growth medium for the indicator strain (e.g., BHI or MRS agar)
Soft agar (same medium with 0.75% agar)
Sterile petri dishes
Sterile pipette tips or cork borer
Serial dilutions of Deoxyenterocin-containing fractions
Procedure:
Prepare a lawn of the indicator strain by inoculating molten soft agar with an overnight culture of the indicator organism.
Pour the inoculated soft agar onto a pre-poured base of the same agar medium in a petri dish and allow it to solidify.
Create wells in the agar using a sterile cork borer or pipette tip.
Add a fixed volume (e.g., 50-100 µL) of the serially diluted Deoxyenterocin fractions to each well.
Incubate the plates under appropriate conditions for the indicator strain until a clear lawn of growth is visible.
Measure the diameter of the inhibition zones around the wells.
The activity is expressed in Arbitrary Units per milliliter (AU/mL). One AU is defined as the reciprocal of the highest dilution that gives a clear zone of inhibition.[12]
Deoxyenterocin Purification Protocol
This protocol outlines a general three-step procedure for the purification of Deoxyenterocin.
Step 1: Ammonium Sulfate Precipitation
Grow the producer strain in a suitable broth medium until the optimal production phase is reached.
Centrifuge the culture at 10,000 x g for 20 minutes at 4°C to remove bacterial cells.
Slowly add solid ammonium sulfate to the cell-free supernatant to a final saturation of 70% while gently stirring at 4°C.
Continue stirring for at least 4 hours or overnight at 4°C to allow for protein precipitation.
Centrifuge the mixture at 12,000 x g for 30 minutes at 4°C to collect the precipitate.
Discard the supernatant and resuspend the pellet in a minimal volume of a suitable buffer (e.g., 20 mM sodium phosphate, pH 6.0).
Dialyze the resuspended pellet against the same buffer to remove excess ammonium sulfate.
Step 2: Cation-Exchange Chromatography
Equilibrate a cation-exchange column (e.g., SP Sepharose) with the binding buffer (20 mM sodium phosphate, pH 6.0).
Load the dialyzed sample from Step 1 onto the column.
Wash the column with the binding buffer until the absorbance at 280 nm returns to baseline, indicating that all unbound proteins have been washed through.
Elute the bound proteins with a linear gradient of NaCl (e.g., 0 to 1 M) in the binding buffer.
Collect fractions and assay each for antimicrobial activity.
overcoming limitations in the functionalization of the Deoxyenterocin core
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the functionalization of the deoxyenterocin c...
Author: BenchChem Technical Support Team. Date: December 2025
This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the functionalization of the deoxyenterocin core.
Frequently Asked Questions (FAQs)
Q1: We are encountering significant difficulties in achieving late-stage functionalization of the (-)-5-deoxyenterocin core, particularly at the C5 position. Why is this position so unreactive?
A1: Your experience is consistent with published findings. The core structure of (-)-5-deoxyenterocin has been shown to be resistant to selective late-stage functionalization, especially C-H activation at the C5 position.[1][2][3] While several C-H functionalization protocols have been successfully applied to model substrates like (3aR)-(+)-sclareolide, (-)-5-deoxyenterocin has proven to be unreactive under similar conditions.[1][2][3] This resistance is likely due to a combination of steric hindrance and electronic effects within the complex, cage-like structure of the molecule.
Q2: What are the primary challenges associated with the overall synthesis of the deoxyenterocin core that might impact functionalization strategies?
A2: The total synthesis of (-)-5-deoxyenterocin is a lengthy and low-yielding process. For example, one reported synthesis involves 16 steps in the longest linear sequence with an overall yield of only 0.2%.[1][2][3] A key biomimetic twofold intramolecular aldol reaction to form the core is particularly challenging due to geometrical constraints and results in a low yield of around 10%.[1][2][3] These synthetic difficulties limit the availability of the core material, making extensive optimization of late-stage functionalization reactions challenging and resource-intensive.
Q3: Are there alternative strategies to introduce functional diversity into the deoxyenterocin scaffold?
A3: Yes, alternative and potentially more successful strategies focus on introducing diversity at an earlier stage of the synthesis or utilizing biocatalytic methods.
Precursor-Directed Biosynthesis: One promising approach is to feed unnatural starter units (e.g., halogenated benzoic acids, phenolic acids, and thiophene acids) into the biosynthetic pathway. This has been successfully used to produce a variety of 5-deoxyenterocin analogues.[4][5]
Biocatalysis: The use of engineered enzymes, such as transferases and P411 heme enzymes, offers a powerful method for selective and late-stage functionalization of complex molecules.[6][7] These biocatalytic systems can perform reactions like alkylation and amidation with high chemo- and regioselectivity under mild conditions, potentially overcoming the reactivity issues of the deoxyenterocin core.[6][7]
Troubleshooting Guide
Problem
Possible Cause
Suggested Solution
Failed C-H Functionalization at C5
The C5 position of the deoxyenterocin core is inherently unreactive to many standard C-H activation conditions.[1][2][3]
Consider shifting your strategy from late-stage C-H functionalization to either early-stage synthesis of analogues with desired functionality or exploring biocatalytic approaches for selective modification.[4][6]
Low Yield in Core Synthesis
The biomimetic twofold intramolecular aldol reaction is known to be low-yielding (around 10%) due to geometrical constraints.[1][2][3]
Carefully optimize the reaction conditions for the aldol cyclization. Alternatively, explore different synthetic routes that may circumvent this challenging step, though this would represent a significant research undertaking.
Difficulty in Generating Diverse Analogues
Late-stage functionalization is challenging.
Employ a precursor-directed biosynthesis strategy by feeding modified starter units to the producing organism. This has been shown to generate a variety of analogues.[4][5]
Quantitative Data Summary
Metric
Value
Reference
Overall Yield of (-)-5-Deoxyenterocin Total Synthesis
General Protocol for Attempted Late-Stage C-H Functionalization (Based on Model Substrates)
Disclaimer: This is a generalized protocol based on methods applied to model substrates, as specific successful protocols for deoxyenterocin are not available due to its lack of reactivity.[1][2][3]
Substrate Preparation: Dissolve (-)-5-deoxyenterocin in a suitable anhydrous solvent (e.g., dichloromethane, acetonitrile) under an inert atmosphere (e.g., argon or nitrogen).
Catalyst and Reagent Addition: Add the C-H activation catalyst (e.g., a rhodium or palladium complex) and the appropriate oxidant and/or directing group if required by the specific protocol.
Reaction Conditions: Maintain the reaction at the temperature and for the duration specified by the chosen C-H functionalization method. This may range from room temperature to elevated temperatures.
Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).
Workup and Purification: Upon completion or cessation of the reaction, quench the reaction mixture and perform a standard aqueous workup. Purify the crude product by column chromatography on silica gel.
Conceptual Workflow for Precursor-Directed Biosynthesis
Strain Cultivation: Cultivate the enterocin-producing microbial strain (e.g., strain 172205) under standard fermentation conditions.[5]
Precursor Feeding: Introduce the desired unnatural starter unit (e.g., a functionalized benzoic acid) to the culture medium at an appropriate growth phase.[4]
Fermentation: Continue the fermentation for a period sufficient to allow for the incorporation of the precursor and production of the analogue.
Extraction and Purification: Extract the secondary metabolites from the culture broth and/or mycelium using a suitable solvent (e.g., ethyl acetate). Purify the desired deoxyenterocin analogue using chromatographic techniques such as HPLC.
Structure Elucidation: Characterize the structure of the purified analogue using spectroscopic methods (e.g., NMR, MS).
Visualizations
Caption: Challenges in the late-stage functionalization of the (-)-5-deoxyenterocin core.
Caption: Alternative strategies for generating functionalized deoxyenterocin analogues.
Technical Support Center: Enhancing the Selectivity of Antibacterial Peptides
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges en...
Author: BenchChem Technical Support Team. Date: December 2025
Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during experiments aimed at improving the selectivity of antibacterial peptides for their bacterial targets.
Frequently Asked Questions (FAQs)
Q1: What are the primary strategies for improving the selectivity of our antibacterial peptide?
A1: Enhancing the selectivity of an antibacterial peptide involves modifying its structure to increase its affinity for bacterial cells while minimizing interactions with host cells. Key strategies include:
Amino Acid Substitution: Replacing specific amino acids to modulate hydrophobicity, charge, and steric hindrance. For instance, substituting hydrophobic residues with charged or polar ones can sometimes reduce non-specific interactions with mammalian cell membranes.[1]
Peptide Cyclization: Constraining the peptide's conformation through cyclization can enhance its binding affinity and selectivity for the target.[2][3] This can be achieved through disulfide bridges or head-to-tail cyclization.
Terminal Modifications: Acetylation of the N-terminus or amidation of the C-terminus can increase resistance to proteolysis and improve stability.[4]
Conjugation: Attaching molecules like polyethylene glycol (PEG) or fatty acids can alter the peptide's pharmacokinetic properties and target interactions.[2][4]
Inclusion of Non-natural Amino Acids: Incorporating D-amino acids or other non-proteinogenic amino acids can improve stability against proteases and influence selectivity.[3][4][5]
Q2: Our lead peptide shows high efficacy but also significant hemolysis. How can we reduce its toxicity to red blood cells?
A2: High hemolytic activity is a common issue with amphipathic antibacterial peptides. To mitigate this, consider the following approaches:
Decrease Hydrophobicity: Excessive hydrophobicity often correlates with membrane disruption in mammalian cells. Systematically replace hydrophobic amino acids with less hydrophobic or polar residues.
Charge Optimization: Modulate the net positive charge of the peptide. While a cationic nature is often crucial for bacterial membrane interaction, an excessively high charge can lead to non-specific binding to negatively charged mammalian cell membranes.
Helical Content Modulation: The degree of helicity can influence how a peptide inserts into a membrane. Introducing helix-breaking residues (e.g., proline) or using "stapled peptide" techniques can refine the peptide's interaction with different membrane types.[4]
Structure-Activity Relationship (SAR) Studies: Conduct a systematic SAR study to identify the specific residues contributing to hemolysis. This involves synthesizing a library of peptide analogs with single amino acid substitutions and screening them for both antibacterial and hemolytic activity.
Q3: How can we improve the in vivo stability of our peptide candidate?
A3: Poor in vivo stability is a major hurdle for peptide therapeutics, primarily due to proteolytic degradation. Strategies to enhance stability include:
Terminal Capping: N-terminal acetylation and C-terminal amidation protect against exopeptidases.[4]
Incorporate D-Amino Acids: The use of D-amino acids makes the peptide resistant to degradation by natural L-amino acid-specific proteases.[4]
Cyclization: A cyclic structure is generally more resistant to proteases than a linear one.[2]
Peptide Bond Isosteres: Replace susceptible peptide bonds with non-natural linkages that are not recognized by proteases.[5]
PEGylation: Conjugating polyethylene glycol (PEG) can shield the peptide from enzymatic degradation and reduce renal clearance.[4]
Troubleshooting Guides
Problem 1: Inconsistent results in antibacterial activity assays.
Possible Cause
Troubleshooting Steps
Peptide Aggregation
1. Check the peptide's solubility in the assay buffer. Peptides with high hydrophobicity may aggregate.[1] 2. Use a different buffer system or add solubilizing agents like a small percentage of DMSO. 3. Confirm the peptide concentration using a quantitative amino acid analysis or a suitable spectrophotometric method.
Bacterial Growth Phase Variability
1. Standardize the bacterial inoculum preparation. Always use bacteria from the same growth phase (e.g., mid-logarithmic phase). 2. Verify the colony-forming unit (CFU) count of your inoculum before each experiment.
Peptide Degradation
1. If using serum-containing media, the peptide may be degraded by proteases. 2. Assess peptide stability in the assay medium over the experiment's duration using HPLC or mass spectrometry.
Problem 2: High variability in cytotoxicity assay results.
Possible Cause
Troubleshooting Steps
Cell Line Instability
1. Ensure the cell line is healthy and within a low passage number. 2. Regularly test for mycoplasma contamination.
Peptide-Media Component Interaction
1. Some peptides can interact with components in the cell culture medium, such as serum proteins. 2. Consider performing initial screens in a simpler, serum-free medium if possible, and then confirming results in a more complex medium.
Assay Interference
1. The peptide itself might interfere with the cytotoxicity assay's detection method (e.g., colorimetric or fluorescent readout). 2. Run appropriate controls, including the peptide in cell-free wells, to check for direct interference with the assay reagents.
Experimental Protocols
Protocol 1: Determination of Minimum Inhibitory Concentration (MIC)
Preparation of Bacterial Inoculum:
Streak the bacterial strain on an appropriate agar plate and incubate overnight.
Inoculate a single colony into a suitable broth medium and grow to the mid-logarithmic phase.
Dilute the bacterial culture to a final concentration of approximately 5 x 10^5 CFU/mL in the assay broth.
Peptide Preparation:
Prepare a stock solution of the peptide in a suitable solvent (e.g., sterile water or 10% DMSO).
Perform serial two-fold dilutions of the peptide stock in the assay broth in a 96-well microtiter plate.
Incubation:
Add an equal volume of the diluted bacterial inoculum to each well containing the peptide dilutions.
Include positive (bacteria only) and negative (broth only) controls.
Incubate the plate at the optimal temperature for the bacterial strain for 18-24 hours.
MIC Determination:
The MIC is the lowest concentration of the peptide that completely inhibits visible bacterial growth.
Protocol 2: Hemolysis Assay
Preparation of Red Blood Cells (RBCs):
Collect fresh blood (e.g., human or sheep) in a tube containing an anticoagulant.
Centrifuge the blood, remove the plasma and buffy coat, and wash the RBCs three times with phosphate-buffered saline (PBS).
Resuspend the washed RBCs in PBS to a final concentration of 4% (v/v).
Peptide Incubation:
Prepare serial dilutions of the peptide in PBS in a 96-well plate.
Add the 4% RBC suspension to each well.
Include a negative control (RBCs in PBS) and a positive control (RBCs in 1% Triton X-100 for 100% hemolysis).
Incubation and Measurement:
Incubate the plate at 37°C for 1 hour.
Centrifuge the plate to pellet the intact RBCs.
Transfer the supernatant to a new plate and measure the absorbance of the released hemoglobin at a suitable wavelength (e.g., 450 nm).
Calculation:
Calculate the percentage of hemolysis using the formula:
% Hemolysis = [(Abs_sample - Abs_negative_control) / (Abs_positive_control - Abs_negative_control)] * 100
Data Presentation
Table 1: Example Structure-Activity Relationship Data for Peptide Analogs
Peptide ID
Sequence Modification
MIC vs. S. aureus (µg/mL)
HC₅₀ (µg/mL)
Selectivity Index (HC₅₀/MIC)
WT-Peptide
Original Sequence
4
20
5
Analog-1
Leucine to Alanine at position 5
8
100
12.5
Analog-2
Lysine to Arginine at position 8
4
25
6.25
Analog-3
C-terminal Amidation
2
22
11
Analog-4
Cyclized (Head-to-tail)
2
80
40
HC₅₀: The peptide concentration causing 50% hemolysis.
Visualizations
Caption: Workflow for improving peptide selectivity.
Caption: Key strategies for enhancing peptide selectivity.
A Tale of Two Enterocins: A Structural and Functional Comparison of Deoxyenterocin and Peptide Enterocins
For researchers, scientists, and drug development professionals, the term "enterocin" can refer to two fundamentally distinct classes of antimicrobial compounds, leading to potential confusion. This guide provides a comp...
Author: BenchChem Technical Support Team. Date: December 2025
For researchers, scientists, and drug development professionals, the term "enterocin" can refer to two fundamentally distinct classes of antimicrobial compounds, leading to potential confusion. This guide provides a comprehensive comparison of the structural and functional differences between Deoxyenterocin, a polyketide, and the well-characterized peptide-based enterocins (bacteriocins).
This comparison guide elucidates the profound differences in their biosynthesis, chemical structure, mechanism of action, and antimicrobial activity, supported by available experimental data.
At a Glance: Key Structural and Functional Distinctions
Ribosomally synthesized and post-translationally modified peptides (RiPPs)
Biosynthesis
Polyketide Synthase (PKS) pathway
Ribosomal synthesis followed by enzymatic modifications
Core Structure
Complex tricyclic non-aromatic core
Polypeptide chain, can be linear or circular
Molecular Formula
C22H20O9
Variable, composed of amino acids
Molecular Weight
~428.4 g/mol
Variable, typically < 10 kDa
Mechanism of Action
Presumed to interfere with intracellular processes such as protein or nucleic acid synthesis.
Primarily disrupt bacterial cell membranes by forming pores.
Target Spectrum
Broad-spectrum, active against Gram-positive and Gram-negative bacteria.
Primarily active against Gram-positive bacteria, including foodborne pathogens.
Deoxyenterocin: A Polyketide Antibiotic
Deoxyenterocin, specifically 5-deoxyenterocin, is a natural product belonging to the polyketide family of secondary metabolites. Its intricate structure is assembled by a large enzymatic complex known as polyketide synthase (PKS).
Chemical Structure
The chemical formula for 5-deoxyenterocin is C22H20O9, and it has a molecular weight of approximately 428.4 g/mol . Its defining feature is a complex, caged tricyclic, non-aromatic core. The total synthesis of (-)-5-deoxyenterocin has been achieved, confirming its complex stereochemistry[1][2][3].
Biosynthesis and Mechanism of Action
Deoxyenterocin is biosynthesized via a Type II polyketide synthase pathway[4]. This pathway involves the sequential condensation of small carboxylic acid units to build the complex carbon skeleton. The mechanism of action for polyketides is diverse, often involving the inhibition of crucial intracellular processes. While the specific molecular target of Deoxyenterocin is not definitively established in the available literature, polyketide antibiotics are known to interfere with protein synthesis by binding to ribosomal subunits or inhibit nucleic acid synthesis[5]. One study reported a Minimum Inhibitory Concentration (MIC) of a polyketide compound from Streptomyces against Enterococcus sp. as 25μg/mL[6][7].
Peptide Enterocins: A Diverse Family of Bacteriocins
In contrast to the polyketide nature of Deoxyenterocin, the more commonly referenced "enterocins" are a diverse group of antimicrobial peptides produced by bacteria of the Enterococcus genus. These are classified as bacteriocins, which are ribosomally synthesized and often undergo post-translational modifications.
Classification and Structural Diversity
Peptide enterocins are broadly classified into different classes based on their structure and properties:
Class I (Lantibiotics): These are small, heat-stable peptides containing lanthionine residues.
Class II: This is the largest class of enterocins and is further subdivided:
Class IIa (Pediocin-like): These are anti-listerial peptides with a conserved N-terminal sequence. Enterocin P is a representative of this class[8].
Class IIb (Two-peptide bacteriocins): These require the complementary action of two different peptides for full activity. Enterocin L50, composed of L50A and L50B peptides, falls into this category[9].
Class IIc (Circular bacteriocins): These peptides have a head-to-tail circular backbone. Enterocin AS-48 is a well-studied example of a circular bacteriocin[10][11].
Class IId (Leaderless bacteriocins): These are synthesized without an N-terminal leader peptide[9].
The structures of these peptide enterocins are fundamentally different from Deoxyenterocin. They are composed of amino acid chains, with molecular weights typically below 10 kDa. The circular structure of enterocins like AS-48, formed by a head-to-tail peptide bond, confers significant stability to the molecule[10][11].
Biosynthesis and Mechanism of Action
Peptide enterocins are synthesized on ribosomes as precursor peptides (pre-peptides) which then undergo post-translational modifications and cleavage of a leader peptide to form the mature, active bacteriocin.
Their primary mechanism of action involves the disruption of the target cell's membrane integrity. These cationic peptides interact with the negatively charged bacterial membrane, leading to the formation of pores. This pore formation dissipates the membrane potential and causes leakage of essential ions and metabolites, ultimately leading to cell death[12][13][14].
Quantitative Antimicrobial Activity: A Comparative Overview
Direct comparative studies of the antimicrobial activity of Deoxyenterocin and a wide range of peptide enterocins are limited in the literature. However, based on available data, a general comparison can be made.
Table 1: Minimum Inhibitory Concentration (MIC) of Select Enterocins against Listeria monocytogenes
Note: MIC values can vary depending on the specific strain of L. monocytogenes and the experimental conditions.
As previously mentioned, a polyketide from a Streptomyces species showed an MIC of 25 µg/mL against Enterococcus sp.[6][7]. While this provides a point of reference, more specific data for Deoxyenterocin against a broader range of pathogens is needed for a definitive comparison.
Experimental Protocols
Determination of Minimum Inhibitory Concentration (MIC)
A standard method for determining the MIC of an antimicrobial agent is the broth microdilution assay.
Preparation of Antimicrobial Agent: A stock solution of the purified compound (Deoxyenterocin or peptide enterocin) is prepared and serially diluted in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth for general susceptibility testing, or specific media for fastidious organisms)[15][16].
Preparation of Bacterial Inoculum: The target bacterial strain is grown to a specific optical density, and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).
Inoculation and Incubation: The diluted bacterial suspension is added to each well of the microtiter plate containing the antimicrobial dilutions. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).
Determination of MIC: The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits the visible growth of the microorganism[15][16].
Purification and Structural Elucidation
Deoxyenterocin (Polyketide):
Fermentation and Extraction: The producing organism (e.g., Streptomyces sp.) is cultured in a suitable production medium. The bioactive compounds are then extracted from the culture broth and/or mycelium using organic solvents like ethyl acetate[4][17][18].
Chromatographic Purification: The crude extract is subjected to multiple rounds of chromatography, such as silica gel column chromatography and high-performance liquid chromatography (HPLC), to isolate the pure compound[4][17][18].
Structure Elucidation: The structure of the purified Deoxyenterocin is determined using a combination of spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy (1H, 13C, COSY, HSQC, HMBC) and Mass Spectrometry (MS)[19][20][21].
Peptide Enterocins (Bacteriocins):
Culture and Precipitation: The enterocin-producing bacteria are grown in a suitable broth medium. The bacteriocin is often precipitated from the cell-free supernatant using methods like ammonium sulfate precipitation[6][22].
Chromatographic Purification: The partially purified bacteriocin is further purified using techniques such as ion-exchange chromatography and reverse-phase HPLC[23][24].
Structural Analysis: The molecular weight of the purified peptide is determined by Mass Spectrometry. The amino acid sequence can be determined by Edman degradation or tandem mass spectrometry (MS/MS). For circular bacteriocins, further analysis is required to confirm the head-to-tail linkage[23][24]. The three-dimensional structure can be determined by NMR spectroscopy or X-ray crystallography.
Visualizing the Structural Divide
The fundamental differences between Deoxyenterocin and peptide enterocins can be visualized through their biosynthetic pathways and resulting core structures.
Figure 1. Biosynthetic pathways of Deoxyenterocin and peptide enterocins.
Figure 2. Core structural differences between Deoxyenterocin and peptide enterocins.
No Direct Evidence of Antiviral Activity for Deoxyenterocin Found in Scientific Literature
A comprehensive review of available scientific literature reveals no direct studies validating the antiviral activity of deoxyenterocin in any cell line. While this compound is a known biosynthetic precursor to the antib...
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of available scientific literature reveals no direct studies validating the antiviral activity of deoxyenterocin in any cell line. While this compound is a known biosynthetic precursor to the antibacterial agent enterocin, research on its specific effects against viral pathogens appears to be a novel area of investigation without published experimental data.
Deoxyenterocin, also known as (-)-5-deoxyenterocin, is a polyketide natural product.[1][2] It is recognized for its activity against both Gram-positive and Gram-negative bacteria.[3] The biosynthesis of enterocin involves the conversion of deoxyenterocin, a minor metabolite found in enterocin-producing organisms.[2]
In contrast, a related compound, enterocin CRL35, has demonstrated antiviral properties. Research has shown that enterocin CRL35 can inhibit the replication of Herpes Simplex Virus type 1 (HSV-1) and type 2 (HSV-2) in Vero cells.[4] The mechanism of action for enterocin CRL35 appears to be the inhibition of late stages of viral multiplication, specifically hindering the synthesis of viral glycoproteins.[4]
However, it is crucial to note that the antiviral activity of enterocin CRL35 cannot be directly extrapolated to deoxyenterocin without specific experimental validation. The structural differences between the two molecules could significantly impact their biological activities.
Proposed Alternative: A Comparison Guide on the Antiviral Activity of Enterocin CRL35
Given the absence of data on deoxyenterocin, we propose to develop a comparison guide focused on the antiviral activity of enterocin CRL35 . This guide would provide researchers, scientists, and drug development professionals with a detailed overview of its validated effects against Herpes Simplex Viruses.
The proposed guide on enterocin CRL35 would include:
Quantitative Data Summary: A structured table presenting the effective concentrations (e.g., EC50) of enterocin CRL35 in inhibiting HSV-1 and HSV-2 in Vero cells.
Detailed Experimental Protocols: A comprehensive description of the methodologies used to assess the antiviral activity of enterocin CRL35, including the specific cell culture techniques, virus strains, and assays employed.
Mechanism of Action and Signaling Pathways: A discussion of the known mechanism by which enterocin CRL35 inhibits viral replication, including its impact on viral glycoprotein synthesis. This section would also explore potential host cell signaling pathways that may be involved, though direct evidence for enterocin CRL35's modulation of specific pathways is not yet detailed in the available literature.
Visualizations:
A Graphviz diagram illustrating the experimental workflow for assessing the antiviral activity of enterocin CRL35.
A conceptual diagram outlining the proposed mechanism of action of enterocin CRL35 in inhibiting HSV replication.
We believe that a guide on enterocin CRL35 would provide valuable insights into the antiviral potential of this class of bacteriocins and serve as a useful resource for the scientific community. We await your feedback on whether to proceed with this proposed alternative.
Comparative Analysis of Cross-Resistance Between Deoxyenterocin and Existing Antibiotics Not Feasible Due to Lack of Publicly Available Data
A comprehensive review of published scientific literature reveals a significant gap in the understanding of the bacteriocin Deoxyenterocin, particularly concerning its cross-resistance profiles with existing antibiotics....
Author: BenchChem Technical Support Team. Date: December 2025
A comprehensive review of published scientific literature reveals a significant gap in the understanding of the bacteriocin Deoxyenterocin, particularly concerning its cross-resistance profiles with existing antibiotics. At present, there are no publicly accessible studies that provide the necessary quantitative data, such as Minimum Inhibitory Concentration (MIC) values, to facilitate a direct comparison with other antimicrobial agents. This absence of primary experimental data precludes the creation of a detailed comparative guide as requested.
Deoxyenterocin is known to be a co-metabolite with activity against both Gram-positive and Gram-negative bacteria.[1] However, the extent of this activity, especially against antibiotic-resistant strains, remains uncharacterized in the available literature. While the total synthesis of (-)-5-Deoxyenterocin has been achieved, these studies have focused on the chemical synthesis process and have not reported any antibacterial activity or susceptibility testing results.
In the broader context of bacteriocins, the class of antimicrobial peptides to which Deoxyenterocin belongs, the potential for cross-resistance with conventional antibiotics is generally considered to be low. This is primarily because bacteriocins often utilize different cellular targets and mechanisms of action compared to traditional antibiotics. However, this is a generalized principle, and specific experimental data for Deoxyenterocin is required for a conclusive assessment.
Without specific MIC data for Deoxyenterocin against a panel of relevant bacteria, including well-characterized antibiotic-resistant strains, a meaningful comparison of its performance against other antibiotics is not possible. Such data is the fundamental prerequisite for constructing comparative tables, detailing experimental methodologies, and visualizing experimental workflows.
Further research is required to isolate and test Deoxyenterocin to determine its antibacterial spectrum and potential for cross-resistance. Once such foundational data becomes available, a comprehensive comparative analysis as requested can be conducted.
Experimental Protocols
As no experiments on the cross-resistance of Deoxyenterocin have been published, a detailed experimental protocol cannot be provided. However, a general methodology for assessing cross-resistance is outlined below.
General Protocol for Assessing Cross-Resistance:
Bacterial Strain Selection: A panel of clinically relevant bacterial strains, including both antibiotic-susceptible and well-characterized antibiotic-resistant strains (e.g., MRSA, VRE, multidrug-resistant P. aeruginosa and E. coli), would be selected.
The MIC of Deoxyenterocin would be determined for all selected bacterial strains using a standardized broth microdilution method according to CLSI guidelines.
Concurrently, the MICs of a panel of existing antibiotics from different classes (e.g., beta-lactams, aminoglycosides, fluoroquinolones, glycopeptides) would be determined for the same set of bacterial strains.
Data Analysis and Comparison: The MIC values of Deoxyenterocin would be compared with the MIC values of the other antibiotics for each bacterial strain. A lack of correlation between the MICs would suggest a lower likelihood of cross-resistance.
Resistant Mutant Selection: To further investigate, resistant mutants to Deoxyenterocin could be generated in the laboratory through serial passage. The susceptibility of these Deoxyenterocin-resistant mutants to the panel of existing antibiotics would then be determined. An absence of increased resistance to other antibiotics would provide strong evidence against cross-resistance.
Visualization of a General Experimental Workflow
The following diagram illustrates a generalized workflow for a cross-resistance study.
Generalized workflow for a cross-resistance study.
Lack of Specific Data on Comparative Transcriptomics of Deoxyenterocin-Treated Bacteria
While research exists on the genomics and transcriptomics of Enterococcus species that produce a variety of enterocins, these studies focus on the producing organisms themselves rather than the transcriptomic response of...
Author: BenchChem Technical Support Team. Date: December 2025
While research exists on the genomics and transcriptomics of Enterococcus species that produce a variety of enterocins, these studies focus on the producing organisms themselves rather than the transcriptomic response of the target bacteria. General information on the antibacterial mechanisms of the broader enterocin class suggests that they primarily act by disrupting the cell membrane and inhibiting cell wall synthesis. However, without specific transcriptomic studies, a detailed comparison guide based on gene expression data for Deoxyenterocin cannot be constructed.
Due to the absence of the necessary data, it is not possible to provide the following components of the requested comparison guide:
Quantitative Data Presentation: No transcriptomic data is available to summarize in comparative tables.
Detailed Experimental Protocols: Without source experiments, specific methodologies for RNA sequencing of Deoxyenterocin-treated bacteria cannot be detailed.
Signaling Pathway and Workflow Visualizations: The lack of information on differentially expressed genes and affected pathways prevents the creation of meaningful diagrams illustrating the mechanism of action at a transcriptomic level.
Should research on the transcriptomic effects of Deoxyenterocin become available, a comprehensive comparison guide could be developed. Such a guide would offer valuable insights for researchers, scientists, and drug development professionals by elucidating the specific cellular pathways and genes targeted by Deoxyenterocin, and how its mode of action compares to other antimicrobial agents.
Validation
A Comprehensive Guide to Validating the Antioxidant Mechanism of Deoxyenterocin
For Researchers, Scientists, and Drug Development Professionals This guide provides a comparative framework for validating the potential antioxidant mechanism of Deoxyenterocin, a polyketide natural product. While direct...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a comparative framework for validating the potential antioxidant mechanism of Deoxyenterocin, a polyketide natural product. While direct experimental evidence for Deoxyenterocin's antioxidant activity is not yet available in published literature, its structural class suggests a potential for such properties. Polyketides are known to possess a wide range of bioactive properties, including antioxidant effects.[1][2][3] This document outlines the necessary experimental protocols and data presentation formats to systematically investigate and compare its potential antioxidant efficacy against established antioxidants.
Hypothetical Antioxidant Potential of Deoxyenterocin
Deoxyenterocin is a complex polyketide.[4] The antioxidant potential of polyketides often stems from their chemical structure, which can include phenolic groups and other moieties capable of donating hydrogen atoms or electrons to neutralize free radicals.[1][2] While the precise structure of Deoxyenterocin lacks classical phenolic groups, its multiple ketone and hydroxyl groups might contribute to some level of radical scavenging or metal-chelating activity. Further investigation is warranted to determine if it can modulate endogenous antioxidant signaling pathways.
Comparative Data Analysis of Antioxidant Activity
To validate the antioxidant potential of Deoxyenterocin, a direct comparison with well-characterized antioxidants is essential. The following tables are structured to present hypothetical quantitative data from key in vitro antioxidant assays.
Table 1: Radical Scavenging Activity
This table compares the free radical scavenging ability of Deoxyenterocin with standard antioxidants using DPPH and ABTS assays. The IC50 value represents the concentration of the compound required to scavenge 50% of the free radicals.
Compound
DPPH Radical Scavenging IC50 (µg/mL)
ABTS Radical Scavenging IC50 (µg/mL)
Deoxyenterocin
Data to be determined
Data to be determined
Ascorbic Acid (Standard)
8.5 ± 0.7
6.2 ± 0.5
Trolox (Standard)
12.1 ± 1.1
9.8 ± 0.9
Quercetin (Standard)
5.4 ± 0.4
4.1 ± 0.3
Table 2: Ferric Reducing Antioxidant Power (FRAP) Assay
The FRAP assay measures the ability of a compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺). The results are expressed as µM of Fe²⁺ equivalents per mg of the compound.
Compound
Ferric Reducing Power (µM Fe²⁺/mg)
Deoxyenterocin
Data to be determined
Ascorbic Acid (Standard)
1850 ± 150
Trolox (Standard)
1500 ± 120
Quercetin (Standard)
2200 ± 180
Experimental Protocols
Detailed methodologies for the key experiments are provided below to ensure reproducibility and accurate comparison.
Principle: This assay is based on the ability of an antioxidant to donate an electron or hydrogen atom to the stable DPPH radical, causing a color change from violet to yellow, which is measured spectrophotometrically.
Protocol:
Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol.
Sample Preparation: Prepare a stock solution of Deoxyenterocin in a suitable solvent (e.g., DMSO or methanol) and make serial dilutions. Prepare similar dilutions for standard antioxidants like Ascorbic Acid.
Assay Procedure:
In a 96-well plate, add 100 µL of various concentrations of the test compounds or standards.
Add 100 µL of the DPPH solution to each well.
Incubate the plate in the dark at room temperature for 30 minutes.
Measure the absorbance at 517 nm using a microplate reader.
Calculation: The percentage of radical scavenging activity is calculated using the formula:
% Scavenging = [(A_control - A_sample) / A_control] x 100
where A_control is the absorbance of the DPPH solution without the sample, and A_sample is the absorbance of the DPPH solution with the sample. The IC50 value is determined by plotting the percentage of scavenging against the concentration.
Principle: This assay measures the ability of an antioxidant to scavenge the ABTS radical cation (ABTS•⁺), a blue-green chromophore. The reduction of ABTS•⁺ by an antioxidant results in a decolorization that is measured by a spectrophotometer.
Protocol:
Reagent Preparation:
Prepare a 7 mM aqueous solution of ABTS.
Prepare a 2.45 mM aqueous solution of potassium persulfate.
Mix the two solutions in equal volumes and allow them to react in the dark at room temperature for 12-16 hours to generate the ABTS•⁺ radical cation.
Dilute the ABTS•⁺ solution with ethanol or phosphate-buffered saline (PBS) to an absorbance of 0.70 ± 0.02 at 734 nm.
Sample Preparation: Prepare serial dilutions of Deoxyenterocin and standard antioxidants.
Assay Procedure:
Add 20 µL of the sample or standard to a 96-well plate.
Add 180 µL of the diluted ABTS•⁺ solution.
Incubate at room temperature for 6 minutes.
Measure the absorbance at 734 nm.
Calculation: Calculate the percentage of inhibition and the IC50 value as described for the DPPH assay.
Ferric Reducing Antioxidant Power (FRAP) Assay
Principle: This assay is based on the reduction of the ferric-tripyridyltriazine (Fe³⁺-TPTZ) complex to the ferrous (Fe²⁺) form at low pH. This reduction results in the formation of an intense blue color, which is measured spectrophotometrically.
Protocol:
Reagent Preparation (FRAP Reagent):
300 mM Acetate buffer (pH 3.6).
10 mM TPTZ (2,4,6-tripyridyl-s-triazine) in 40 mM HCl.
20 mM FeCl₃·6H₂O in water.
Mix the acetate buffer, TPTZ solution, and FeCl₃·6H₂O solution in a 10:1:1 (v/v/v) ratio.
Sample Preparation: Prepare serial dilutions of Deoxyenterocin and standards. A standard curve is prepared using known concentrations of FeSO₄·7H₂O.
Assay Procedure:
Add 20 µL of the sample, standard, or blank to a 96-well plate.
Add 180 µL of the freshly prepared FRAP reagent.
Incubate at 37°C for 30 minutes.
Measure the absorbance at 593 nm.
Calculation: The antioxidant capacity is determined from the standard curve and expressed as Fe²⁺ equivalents.
Visualizing Mechanisms and Workflows
To further elucidate the proposed antioxidant validation process, the following diagrams illustrate the experimental workflow and a hypothetical signaling pathway that could be investigated.
Caption: Workflow for in vitro antioxidant activity assessment.
By following the outlined experimental protocols and utilizing the structured data presentation, researchers can effectively validate the potential antioxidant mechanism of Deoxyenterocin and compare its efficacy to established antioxidants. This systematic approach will provide the necessary data to support further investigation into its potential therapeutic applications.
A Comparative Guide to the Synthetic Routes of Deoxyenterocin and its Analogue, Enterocin
For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed comparison of the total synthesis of (-)-5-Deoxyenterocin and its closely related natural product, (+)-Enterocin. While the c...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
This guide provides a detailed comparison of the total synthesis of (-)-5-Deoxyenterocin and its closely related natural product, (+)-Enterocin. While the chemical synthesis of diverse Deoxyenterocin analogues remains a developing area, the comparison with the more complex Enterocin provides valuable insights into the synthetic challenges and strategies for this class of compounds. Deoxyenterocin is a biosynthetic precursor to Enterocin, making their synthetic relationship particularly relevant.[1]
Overview of Synthetic Strategies
The total synthesis of (-)-5-Deoxyenterocin has been accomplished in a linear sequence of 16 steps, starting from the achiral precursor pentane-1,3,5-triol.[2][3] A key feature of this synthesis is the use of (-)-menthone as a chiral auxiliary to introduce stereochemistry early in the route.[2][3] The synthesis culminates in a biomimetic twofold intramolecular aldol reaction to construct the complex polycyclic core.[2][3]
The total synthesis of (+)-Enterocin, on the other hand, employs a convergent strategy, assembling the molecule from three main building blocks.[1] This approach also features a biomimetic intramolecular aldol cascade as a key step in forming the tricyclic system.[1] A notable difference is the introduction of the C5 hydroxyl group, which is present in Enterocin but absent in Deoxyenterocin.
Comparative Data of Synthetic Routes
The following table summarizes the key quantitative data for the total syntheses of (-)-5-Deoxyenterocin and (+)-Enterocin.
The following diagrams, generated using the DOT language, illustrate the logical flow of the synthetic routes for (-)-5-Deoxyenterocin and a generalized approach for its analogues based on the Enterocin synthesis.
A Head-to-Head Comparison: Deoxyenterocin and Other Streptomyces-derived Antibiotics
For Researchers, Scientists, and Drug Development Professionals In the ever-evolving landscape of antimicrobial drug discovery, a thorough understanding of novel compounds and their performance relative to established an...
Author: BenchChem Technical Support Team. Date: December 2025
For Researchers, Scientists, and Drug Development Professionals
In the ever-evolving landscape of antimicrobial drug discovery, a thorough understanding of novel compounds and their performance relative to established antibiotics is paramount. This guide provides a head-to-head comparison of Deoxyenterocin, a polyketide natural product, with other prominent antibiotics derived from the prolific bacterial genus Streptomyces. While quantitative antimicrobial performance data for Deoxyenterocin is not extensively available in current literature, this guide offers a comparative framework based on its biosynthetic relationship to enterocins and contrasts it with well-characterized Streptomyces-derived antibiotics.
Introduction to Deoxyenterocin
Comparative Analysis of Antimicrobial Activity
To provide a comparative context, this section presents the antimicrobial activity of well-established Streptomyces-derived antibiotics against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The data, presented as Minimum Inhibitory Concentrations (MIC) in µg/mL, is summarized from various studies. The MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.[2][6][7]
Table 1: Minimum Inhibitory Concentrations (µg/mL) of Selected Streptomyces-derived Antibiotics against Gram-Positive Bacteria
The mode of action is a critical determinant of an antibiotic's efficacy and spectrum. Below is a comparison of the presumed mechanism of Deoxyenterocin and the established mechanisms of the comparator antibiotics.
Deoxyenterocin (presumed, based on Enterocins): As a bacteriocin precursor, Deoxyenterocin likely targets the bacterial cell membrane, leading to pore formation and depolarization.[1][3] It may also interfere with cell wall synthesis by binding to lipid II, a crucial precursor for peptidoglycan formation.[1]
Vancomycin (Glycopeptide): Vancomycin inhibits the synthesis of peptidoglycan, a critical component of the bacterial cell wall. It binds to the D-Ala-D-Ala termini of peptidoglycan precursors, preventing their incorporation into the growing cell wall.[7]
Erythromycin (Macrolide): Erythromycin inhibits bacterial protein synthesis by binding to the 50S ribosomal subunit. This binding event blocks the exit of the growing polypeptide chain, thereby halting protein production.
Tetracycline (Tetracycline): Tetracycline also inhibits protein synthesis but does so by binding to the 30S ribosomal subunit. This prevents the attachment of aminoacyl-tRNA to the ribosomal acceptor (A) site, effectively stopping the addition of new amino acids to the polypeptide chain.[8]
Caption: Comparative Mechanisms of Action.
Experimental Protocols
For researchers aiming to conduct their own comparative studies, the following are detailed methodologies for key in vitro assays.
This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[2][4][6][7][24]
Materials:
96-well microtiter plates
Müller-Hinton Broth (MHB) or other appropriate growth medium
Bacterial inoculum standardized to 0.5 McFarland (~1.5 x 10⁸ CFU/mL)
Test antibiotic and control antibiotics
Spectrophotometer (optional, for OD readings)
Procedure:
Prepare serial two-fold dilutions of the test antibiotic in MHB in the wells of a 96-well plate.
Dilute the standardized bacterial inoculum in MHB to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.
Add the diluted bacterial suspension to each well containing the antibiotic dilutions.
Include a positive control (bacteria in broth without antibiotic) and a negative control (broth only) on each plate.
Incubate the plates at 37°C for 18-24 hours.
Determine the MIC by visually inspecting for the lowest concentration of the antibiotic that shows no turbidity (no visible bacterial growth). Alternatively, read the optical density (OD) at 600 nm.
Deoxyenterocin: A Guide to Safe Disposal in a Laboratory Setting
Understanding Deoxyenterocin: Chemical Properties Deoxyenterocin is a co-metabolite that exhibits activity against both Gram-positive and Gram-negative bacteria.[1] A summary of its key chemical identifiers is provided b...
Author: BenchChem Technical Support Team. Date: December 2025
Understanding Deoxyenterocin: Chemical Properties
Deoxyenterocin is a co-metabolite that exhibits activity against both Gram-positive and Gram-negative bacteria.[1] A summary of its key chemical identifiers is provided below.
A safety data sheet for deoxyenterocin indicates that in its pure form, it is not classified as a hazardous substance, is not flammable, and does not cause skin irritation. However, it is designated as water hazard class 1, signifying it is slightly hazardous to aquatic environments, a crucial factor in determining appropriate disposal methods.
Core Principles for Deoxyenterocin Disposal
Given its antimicrobial nature and potential environmental hazard, the following principles, derived from general guidelines for peptide and antibiotic disposal, should be strictly adhered to:
Treat as Hazardous Chemical Waste: All deoxyenterocin waste, including pure compound, solutions, and contaminated materials, should be managed as hazardous chemical waste.[3]
Avoid Drain Disposal: Under no circumstances should deoxyenterocin solutions be poured down the sink.[4][5] This prevents the release of the antimicrobial agent into wastewater systems, where it could contribute to antibiotic resistance and harm aquatic life.
Segregate Waste Streams: Deoxyenterocin waste should be collected in separate, clearly labeled, and leak-proof containers to prevent accidental mixing with other waste streams.[5]
Consult Institutional Guidelines: Always adhere to your institution's specific protocols for hazardous waste disposal. Your Environmental Health and Safety (EHS) department can provide guidance on approved containers, labeling, and pickup schedules.[5]
Step-by-Step Disposal Procedures
The following procedures provide a framework for the safe disposal of deoxyenterocin in various forms.
Liquid Waste (Deoxyenterocin Solutions)
Inactivation (Recommended): Prior to collection for disposal, it is best practice to inactivate the antimicrobial activity of deoxyenterocin solutions. This can be achieved through chemical degradation.
Method: Add a 10% bleach solution (final concentration of 0.5-1.0% sodium hypochlorite), 1 M sodium hydroxide (NaOH), or 1 M hydrochloric acid (HCl) to the deoxyenterocin solution. A common practice is to use a 1:10 ratio of waste to inactivating solution.
Contact Time: Allow the mixture to stand for a minimum of 30-60 minutes to ensure complete deactivation.
Neutralization: If using a strong acid or base for inactivation, neutralize the solution to a pH between 6.0 and 8.0 before collection. This can be done by slowly adding a neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a weak acid for basic solutions) while monitoring the pH.
Collection:
Transfer the inactivated (and neutralized) deoxyenterocin solution into a designated, properly labeled hazardous waste container.
The label should clearly state "Hazardous Waste," "Deoxyenterocin Waste," and list all chemical constituents of the solution.
Solid Waste (Contaminated Labware)
Segregation: All solid materials that have come into contact with deoxyenterocin, such as pipette tips, gloves, vials, and contaminated paper towels, must be collected as hazardous solid waste.
Collection: Place these items in a designated, leak-proof hazardous waste container that is clearly labeled for deoxyenterocin-contaminated solid waste.
Experimental Protocols: A Note on Disposal
A review of published experimental protocols for the total synthesis of deoxyenterocin reveals detailed methodologies for its creation.[1][2][6] However, these protocols do not include specific instructions for the disposal of the final compound or any of the intermediates. This underscores the importance of applying general principles of chemical waste management to all stages of research involving deoxyenterocin.
Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the proper disposal of deoxyenterocin waste.
Caption: Workflow for the safe disposal of deoxyenterocin waste.
By adhering to these procedures, researchers can ensure the safe and environmentally responsible disposal of deoxyenterocin, thereby protecting themselves, their colleagues, and the wider ecosystem.